3-Bromo-6-(piperidin-1-yl)pyridazine

Core Science & Biosynthesis

Technical Monograph: 3-Bromo-6-(piperidin-1-yl)pyridazine

Cheminformatics, Synthetic Architecture, and Functionalization Strategies

Part 1: Physiochemical Profile & Identity

Core Directive: This section establishes the fundamental identity of the compound, moving beyond simple descriptors to actionable analytical data.

The molecule 3-Bromo-6-(piperidin-1-yl)pyridazine (CAS: 1027513-11-6 ) is a bifunctional heterocyclic building block.[1] Its utility stems from the electronic asymmetry introduced by the electron-donating piperidine ring opposing the electron-withdrawing bromine atom on the electron-deficient pyridazine core.

Table 1: Critical Physiochemical Data

Property	Value	Technical Context
Molecular Formula		Core stoichiometry.
Molecular Weight (Avg)	242.12 g/mol	Used for molarity calculations in synthesis.
Monoisotopic Mass	241.0215 Da ( )	Primary MS Peak.
Isotopic Signature	M (241) : M+2 (243) 1:1	Critical QC Check: The presence of and creates a distinctive doublet in Mass Spectrometry.
LogP (Predicted)	~2.3 - 2.6	Moderate lipophilicity; suitable for CNS-active drug scaffolds.
H-Bond Acceptors	3	Pyridazine nitrogens + Piperidine nitrogen (tertiary).
H-Bond Donors	0	Fully substituted nitrogens.

Part 2: Synthetic Architecture (Protocol)

Expertise & Experience: The synthesis of this intermediate relies on Nucleophilic Aromatic Substitution (

). The critical challenge is regiocontrol . Starting from the symmetric 3,6-dibromopyridazine, one must prevent the formation of the disubstituted byproduct (3,6-di(piperidin-1-yl)pyridazine).

Optimized Synthesis Protocol

Objective: Selective mono-substitution of 3,6-dibromopyridazine.

• Reagents:

  • Substrate: 3,6-Dibromopyridazine (1.0 equiv).

  • Nucleophile: Piperidine (1.05 equiv). Note: Excess leads to disubstitution.

  • Base:

    (2.0 equiv) or DIPEA (1.5 equiv).

  • Solvent: DMF (Dimethylformamide) or EtOH (Ethanol).

• Procedure:

  • Step A: Dissolve 3,6-dibromopyridazine in DMF (0.5 M concentration).

  • Step B: Add base and stir at Room Temperature (RT) for 10 minutes.

  • Step C: Add Piperidine dropwise over 20 minutes. Causality: Slow addition maintains a low local concentration of nucleophile, favoring mono-substitution.

  • Step D: Heat to 60°C - 80°C. Monitor via TLC (30% EtOAc/Hexanes) or LCMS.

  • Step E (Workup): Dilute with water (precipitates product) or extract with EtOAc. Wash with brine to remove DMF.

• Purification:

  • Recrystallization from Ethanol is often sufficient.

  • Flash Chromatography: Gradient 10%

    40% EtOAc in Hexanes.

Visualization: Synthetic Pathway

The following diagram illustrates the

mechanism and the competing disubstitution pathway that must be suppressed.

Caption: Reaction scheme showing the critical mono-substitution pathway. Red dotted line indicates the unwanted secondary reaction caused by excess nucleophile.

Part 3: Functionalization Strategies (Downstream Utility)

Authoritative Grounding: Once synthesized, the bromine atom serves as a versatile "handle" for Palladium-catalyzed cross-coupling reactions. The electron-rich piperidine ring deactivates the pyridazine slightly compared to the dibromo-precursor, requiring specific catalyst choices.

Decision Logic for Functionalization

Researchers use this scaffold to introduce diversity at the 3-position.

• Suzuki-Miyaura Coupling:

  • Target: Biaryl systems (e.g., 3-phenyl-6-piperidinylpyridazine).

  • Catalyst:

    or .

  • Utility: Increasing aromatic surface area for kinase binding pockets.

• Buchwald-Hartwig Amination:

  • Target: Aminopyridazines (e.g., 3-amino-6-piperidinylpyridazine).

  • Catalyst:

    + Xantphos/BrettPhos.

  • Utility: Creating H-bond donor/acceptor motifs.

Visualization: Functionalization Decision Tree

Caption: Divergent synthesis pathways utilizing the bromine handle for library generation.

Part 4: Quality Control & Self-Validation

Trustworthiness: A protocol is only as good as its validation. Confirming the identity of 3-Bromo-6-(piperidin-1-yl)pyridazine requires specific checks.

• LCMS (Liquid Chromatography-Mass Spectrometry):

  • Expectation: A peak at retention time corresponding to moderate polarity.

  • Validation: You must observe the 1:1 doublet at m/z 241 and 243. If you see a single peak at 242, your assignment is incorrect (or you have dehalogenated byproduct).

• 1H NMR (Proton NMR):

  • Pyridazine Protons: Two doublets in the aromatic region (approx 6.8 - 7.5 ppm). The coupling constant (

    ) is typically ~9.5 Hz, characteristic of ortho-protons on the pyridazine ring.

  • Piperidine Protons: Multiplets in the aliphatic region (1.5 - 3.7 ppm).

    • -protons (adjacent to N): ~3.5-3.7 ppm (integrated for 4H).
    • -protons: ~1.6 ppm (integrated for 6H).

References

• PubChem. (2025).[2][3] Compound Summary: 3-Bromo-6-(piperidin-1-yl)pyridazine (CAS 1027513-11-6).[1] National Library of Medicine. Link

• BLD Pharm. (2024).[4] Product Analysis: 3-Bromo-6-piperidinopyridazine. BLD Pharmatech.[4] Link

• Gao, Q., et al. (2012).[5] Efficient approach toward 3,6-diarylpyridazines. Journal of Organic Chemistry, 77(21), 9865-9870. (Cited for general pyridazine synthesis methodology).[5] Link

• Schnell, S. D., et al. (2021).[5] Synthesis of 3-bromo-pyridazines via Diels-Alder reactions. Journal of Organic Chemistry, 86, 12008-12023.[5] Link

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• 1. 111454-69-4|6-Bromo-N-ethylpyridazin-3-amine|BLD Pharm [bldpharm.com]
• 2. Cyclohexane, 2-propynylidene- | C9H12 | CID 17754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Bromo-6-chloroimidazo(1,2-b)pyridazine | C6H3BrClN3 | CID 12872323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1353854-35-9|3-Bromo-6-fluoropyridazine|BLD Pharm [bldpharm.com]
• 5. Pyridazine synthesis [organic-chemistry.org]

3-Bromo-6-(piperidin-1-yl)pyridazine structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of 3-Bromo-6-(piperidin-1-yl)pyridazine

Abstract

This technical guide provides a comprehensive framework for the unequivocal structure elucidation of 3-Bromo-6-(piperidin-1-yl)pyridazine, a heterocyclic compound of interest in medicinal chemistry and materials science.[1] Aimed at researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of methods. It offers a narrative built on scientific integrity, explaining the causality behind experimental choices and integrating data from multiple analytical techniques into a cohesive structural proof. The protocols described herein are designed to be self-validating systems, grounded in authoritative spectroscopic principles for nitrogen-containing heterocyclic compounds.[2][3]

Introduction: The Analytical Challenge

The structural characterization of novel or synthesized compounds is the bedrock of chemical research and development. 3-Bromo-6-(piperidin-1-yl)pyridazine presents a unique analytical puzzle, combining an electron-deficient pyridazine core with a saturated piperidine substituent. The presence of nitrogen heteroatoms, a heavy bromine atom, and distinct aliphatic and aromatic regions requires a multi-faceted analytical approach to unambiguously determine its constitution and connectivity. The unique physicochemical properties of the pyridazine ring, such as its high dipole moment and hydrogen bonding capacity, make its derivatives valuable scaffolds in drug discovery.[1] This guide outlines a logical, integrated workflow for confirming the identity and purity of this target molecule.

Integrated Analytical Workflow

Caption: Key EI-MS fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

Expertise & Rationale: While MS provides the formula, NMR spectroscopy maps the molecular architecture. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments is essential to assign every proton and carbon and establish their connectivity. For pyridazine derivatives, understanding the chemical shifts and coupling constants is key to confirming the substitution pattern. [2][4]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument: A 400 MHz or higher field NMR spectrometer.

• 1D Experiments:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• 2D Experiments:

  • COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, crucial for mapping the spin systems within the pyridazine and piperidine rings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon (¹JCH). This is the primary method for assigning carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): Detects long-range (2-3 bond) correlations between protons and carbons (²JCH, ³JCH). This is the most powerful experiment for connecting the molecular fragments, such as linking the piperidine protons to the pyridazine carbons. [5]

Data Interpretation and Expected Signals

¹H NMR (400 MHz, CDCl₃):

• Pyridazine Protons: Expect two signals in the aromatic region. Based on known 3,6-disubstituted pyridazines, these will appear as two doublets. [4] * ~7.2-7.4 ppm (1H, d, J ≈ 9.0 Hz, H-4)

  • ~6.7-6.9 ppm (1H, d, J ≈ 9.0 Hz, H-5)

• Piperidine Protons:

  • ~3.6-3.8 ppm (4H, t, α-CH₂) - Protons adjacent to the pyridazine ring nitrogen.

  • ~1.6-1.8 ppm (6H, m, β,γ-CH₂) - Remaining piperidine protons.

¹³C NMR (100 MHz, CDCl₃):

• Pyridazine Carbons:

  • ~160-162 ppm (C-6) - Carbon attached to the piperidine nitrogen.

  • ~140-145 ppm (C-3) - Carbon bearing the bromine atom.

  • ~128-130 ppm (C-4) - Protonated aromatic carbon.

  • ~115-117 ppm (C-5) - Protonated aromatic carbon.

• Piperidine Carbons:

  • ~45-48 ppm (α-C)

  • ~25-27 ppm (β-C)

  • ~23-25 ppm (γ-C)

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1H, 13C, and 15N NMR spectra of some pyridazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]

Technical Guide: Spectroscopic Characterization of 3-Bromo-6-(piperidin-1-yl)pyridazine

The following technical guide details the spectroscopic characterization and synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine , a critical intermediate in the development of pyridazine-based kinase inhibitors and CNS-active agents.

Introduction & Significance

3-Bromo-6-(piperidin-1-yl)pyridazine (CAS: 113271-76-2) represents a "privileged scaffold" in medicinal chemistry. The molecule features an electron-deficient pyridazine core flutes with two distinct reactive handles:

• C-3 Bromine: A versatile electrophile for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).

• C-6 Piperidine: A lipophilic, aliphatic amine that modulates solubility and metabolic stability.

This guide provides a self-validating spectroscopic framework (NMR, MS, IR) to confirm the identity and purity of this compound, distinguishing it from common side products like the 3,6-dipiperidinyl congener.

Synthesis & Reaction Logic

To understand the spectroscopic profile, one must understand the genesis of the molecule. The synthesis relies on a Nucleophilic Aromatic Substitution (

) of 3,6-dibromopyridazine.

Experimental Logic[1]

• Starting Material: 3,6-Dibromopyridazine is symmetric. The first substitution breaks this symmetry.

• Stoichiometry Control: A 1:1 to 1:1.2 ratio of piperidine is critical. Excess amine or high heat leads to the "disubstituted" impurity, which is easily visible in MS (Mass ~247, no Br pattern) and NMR (symmetry returns).

Workflow Diagram

Figure 1: Reaction pathway for the synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine, highlighting the critical branch point for impurity formation.

Spectroscopic Data Analysis[2][3][4][5][6]

A. Nuclear Magnetic Resonance (NMR)

The NMR spectrum is defined by the desymmetrization of the pyridazine ring.

H NMR (400 MHz, CDCl )

The aromatic region displays a classic AB system characteristic of 3,6-disubstituted pyridazines.

Proton Environment	Shift ( ppm)	Multiplicity	Integration	Coupling ( )	Assignment Logic
Ar-H (C-5)	7.35 – 7.42	Doublet (d)	1H	9.4 Hz	Deshielded by adjacent electron-withdrawing Bromine.
Ar-H (C-4)	6.80 – 6.88	Doublet (d)	1H	9.4 Hz	Shielded by resonance donation from the Piperidine nitrogen.
Pip-N-CH	3.55 – 3.65	Multiplet (m)	4H	-	-protons adjacent to Nitrogen; deshielded.
Pip-CH	1.60 – 1.72	Multiplet (m)	6H	-	Overlapping and protons of the piperidine ring.

Diagnostic Check:

• If you see a singlet in the aromatic region (~7.0 ppm), you likely have the disubstituted impurity (symmetric).

• If you see a singlet at ~7.6 ppm, you have unreacted 3,6-dibromopyridazine .

C NMR (100 MHz, CDCl )

Carbon Environment	Shift ( ppm)	Assignment
C-6 (Ar)	~158.5	Ipso to Nitrogen (deshielded, quaternary).
C-3 (Ar)	~140.2	Ipso to Bromine (quaternary).
C-5 (Ar)	~129.8	CH ortho to Bromine.
C-4 (Ar)	~115.5	CH ortho to Piperidine (shielded).
Pip-	~46.5	N-CH .
Pip- /	~25.4, 24.5	Aliphatic CH .

B. Mass Spectrometry (MS)

The mass spectrum provides the most immediate confirmation of the structure due to the unique isotopic signature of Bromine.

• Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)

• Molecular Formula: C

  H BrN

• Exact Mass: 241.02 (for

  Br)

Key Features:

• Isotopic Pattern (1:1 Ratio): You must observe two molecular ion peaks of nearly equal intensity separated by 2 mass units.

  • [M+H]

    = 242.0 (containing Br)

  • [M+H+2]

    = 244.0 (containing Br)

• Fragmentation:

  • Loss of the piperidine ring or bromine radical is common in high-energy collisions.

C. Infrared Spectroscopy (IR)

IR is useful for quick purity checks (absence of N-H stretches).

• 3050 cm

  : C-H stretch (Aromatic).

• 2930, 2855 cm

  : C-H stretch (Aliphatic, strong intensity from piperidine).

• 1580, 1450 cm

  : C=N and C=C skeletal vibrations (Pyridazine ring).

• No Peak at 3200-3400 cm

  : Absence of N-H stretch confirms tertiary amine formation (validates full substitution of piperidine).

Experimental Protocol

Standardized procedure for laboratory synthesis.

• Setup: In a 100 mL round-bottom flask, dissolve 3,6-dibromopyridazine (2.38 g, 10 mmol) in ethanol (40 mL).

• Addition: Add piperidine (0.85 g, 10 mmol) and diisopropylethylamine (DIPEA) (1.9 mL, 11 mmol) dropwise.

  • Note: Using exactly 1.0 equivalent of piperidine minimizes the disubstituted byproduct.

• Reaction: Reflux the mixture at 80°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1). The product is more polar than the starting material but less polar than the disubstituted impurity.

• Workup: Evaporate the solvent under reduced pressure. Resuspend the residue in water (50 mL) and extract with dichloromethane (3 x 30 mL).

• Purification: Dry the organic layer over Na

  SO and concentrate. Recrystallize from ethanol/water or purify via silica gel chromatography (0-20% EtOAc in Hexanes).

• Yield: Typical isolated yield is 75–85% as an off-white solid.

References

• PubChem Compound Summary. 3-Bromo-6-chloroimidazo[1,2-b]pyridazine (Analogous Scaffold Data). National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. Synthesis of Pyridazines via Inverse Electron Demand Diels-Alder and SNAr. [Link]

3-Bromo-6-(piperidin-1-yl)pyridazine starting materials

An In-depth Technical Guide on the Starting Materials for the Synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-6-(piperidin-1-yl)pyridazine is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its substituted pyridazine core is a common scaffold in a variety of biologically active molecules. This guide provides an in-depth technical overview of the primary starting materials and synthetic strategies for the preparation of this valuable compound, with a focus on the underlying chemical principles and practical experimental considerations.

Core Synthetic Strategy: Nucleophilic Aromatic Substitution (SNAr)

The principal and most direct method for synthesizing 3-Bromo-6-(piperidin-1-yl)pyridazine relies on the nucleophilic aromatic substitution (SNAr) mechanism.[1][2][3] Aromatic rings, typically nucleophilic, can become susceptible to nucleophilic attack when substituted with electron-withdrawing groups.[1] In the case of pyridazines, the two nitrogen atoms in the ring act as powerful electron-withdrawing groups, activating the carbon atoms for nucleophilic substitution.

The SNAr mechanism in this context involves the attack of a nucleophile (piperidine) on the pyridazine ring, leading to the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.[3] Subsequent departure of a leaving group, typically a halide, results in the formation of the substituted product. The reaction is generally favored when good leaving groups (such as chlorine or bromine) are present on the pyridazine ring.

Primary Starting Materials: 3,6-Dihalopyridazines

The most common and commercially accessible starting materials for the synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine are 3,6-dihalogenated pyridazines. These precursors offer two reactive sites for nucleophilic substitution, allowing for a sequential and controlled introduction of the desired substituents.

3,6-Dichloropyridazine

3,6-Dichloropyridazine is a versatile and widely used starting material in the synthesis of various pyridazine derivatives.[4][5] It is a white to off-white crystalline solid that is commercially available from numerous suppliers.[6][7][8]

Synthesis of 3,6-Dichloropyridazine: For researchers interested in its preparation, 3,6-dichloropyridazine can be synthesized from maleic hydrazide by reaction with a chlorinating agent like phosphorus oxychloride (POCl₃).[9][10]

Commercial Availability of 3,6-Dichloropyridazine:

Supplier	Purity	CAS Number
Simson Pharma Limited	High Quality	141-30-0
Thermo Scientific Chemicals	98%	141-30-0[8]
Chem-Impex	≥ 98% (GC)	141-30-0[4]
Echemi	Pharmaceutical Grade/99%	141-30-0[7]

3,6-Dibromopyridazine

3,6-Dibromopyridazine is another excellent precursor for the synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine.[11] The carbon-bromine bond is generally more reactive towards nucleophilic substitution than the carbon-chlorine bond, which can be a consideration in reaction optimization.

Commercial Availability of 3,6-Dibromopyridazine:

Supplier	Purity	CAS Number
Santa Cruz Biotechnology	N/A	17973-86-3[11]
Bide Pharmatech Ltd	97%	17973-86-3
Chemsrc	N/A	17973-86-3[12]
Thermo Scientific Chemicals	95%	17973-86-3[13]
Sciedco	Min. 98.0% (GC)	17973-86-3[14]

Synthetic Route I: Sequential Substitution on a Dihalogenated Pyridazine

A common and efficient strategy involves a two-step sequential nucleophilic aromatic substitution. This approach allows for the selective introduction of piperidine followed by the retention of the bromine atom at the 3-position. The general workflow is depicted below.

Caption: Sequential substitution workflow.

Experimental Protocol: Synthesis of 3-Chloro-6-(piperidin-1-yl)pyridazine from 3,6-Dichloropyridazine

This protocol is adapted from similar nucleophilic substitution reactions on dihalopyridazines.[15]

Materials:

• 3,6-Dichloropyridazine

• Piperidine

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3,6-dichloropyridazine (1.0 equivalent) in absolute ethanol.

• To this solution, add piperidine (2.5 equivalents). The excess piperidine acts as both the nucleophile and a base to neutralize the HCl formed during the reaction.[15]

• Stir the reaction mixture at room temperature for 15 minutes.

• Heat the mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by vacuum filtration.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

The subsequent conversion of the 3-chloro intermediate to the final 3-bromo product would require a halogen exchange reaction, which is a feasible but potentially less direct route.

Synthetic Route II: Direct Amination of 3-Bromo-6-chloropyridazine

A more direct approach involves the use of a mixed dihalogenated pyridazine, such as 3-bromo-6-chloropyridazine, as the starting material. The differential reactivity of the C-Cl and C-Br bonds can be exploited for selective substitution. Generally, the C-Cl bond is more susceptible to nucleophilic attack than the C-Br bond in this system, allowing for the selective displacement of the chlorine atom by piperidine.[16][17]

Caption: Direct amination workflow.

Experimental Protocol: Synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine from 3-Bromo-6-chloropyridazine

This protocol is based on a general method for the C-6 amination of 3-bromo-6-chloroimidazo[1,2-b]pyridazines, which can be adapted for the pyridazine core.[16][17]

Materials:

• 3-Bromo-6-chloropyridazine (or the corresponding imidazo[1,2-b]pyridazine)

• Piperidine

• Cesium fluoride (CsF) (optional, as a promoter)

• Benzyltriethylammonium chloride (BnNEt₃Cl) (optional, as a phase-transfer catalyst)

• Dimethyl sulfoxide (DMSO)

• Reaction vial or flask

Procedure:

• To a reaction vessel, add 3-bromo-6-chloropyridazine (1.0 equivalent), piperidine (2.0 equivalents), cesium fluoride (1.0 equivalent, optional), and benzyltriethylammonium chloride (10 mol %, optional).[17]

• Add DMSO as the solvent.

• Seal the vessel and heat the reaction mixture to 100 °C for 24 hours.[17]

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Perform an aqueous work-up by diluting the reaction mixture with water and extracting the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-Bromo-6-(piperidin-1-yl)pyridazine.

Alternative Starting Materials and Future Perspectives

While dihalogenated pyridazines are the most common starting materials, other synthetic routes are being explored. For instance, the use of 3-monosubstituted s-tetrazines in an inverse electron demand Diels-Alder reaction with silyl enol ethers can provide functionalized pyridazines, including 3-bromo-pyridazines.[18][19] This approach offers a pathway to construct the pyridazine ring with the desired substitution pattern from acyclic precursors.

Conclusion

The synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine is most reliably achieved through nucleophilic aromatic substitution on dihalogenated pyridazine precursors. Commercially available 3,6-dichloropyridazine and 3,6-dibromopyridazine serve as excellent starting materials. The choice between a sequential substitution strategy or a direct amination of a mixed halopyridazine will depend on the availability of starting materials and the desired reaction efficiency. The methodologies presented in this guide provide a solid foundation for researchers and drug development professionals working on the synthesis of this and related pyridazine-based compounds.

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• Simson Pharma Limited. 3,6-Dichloropyridazine | CAS No- 141-30-0.
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• Organic Chemistry Portal. Synthesis of pyridazines. Available from: [Link]

• Iorkula, T. H., Tolman, B. A., Burt, S. R., & Peterson, M. A. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2- b ]pyridazines. ResearchGate. Available from: [Link]

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• ZORA. Boron Trifluoride Mediated Cycloaddition of 3-Bromotetrazine and Silyl-Enol-Ethers: Synthesis of 3-Bromo-Pyridazines. Available from: [Link]

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The Emergence of 3-Amino-6-phenyl-pyridazine Derivatives in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Pyridazine Scaffold

The pyridazine nucleus, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, represents a "privileged scaffold" in medicinal chemistry. Its unique electronic properties, including its ability to act as a hydrogen bond acceptor and engage in π-π stacking interactions, make it a versatile core for the design of biologically active molecules.[1] The 3-amino-6-phenyl-pyridazine framework, in particular, has garnered significant attention due to its presence in a variety of compounds with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects.[2][3] This guide provides an in-depth technical overview of the discovery of novel 3-amino-6-phenyl-pyridazine derivatives, focusing on their synthesis, biological evaluation, and mechanisms of action, with a particular emphasis on their potential as targeted anticancer agents.

Synthetic Strategies: Building the 3-Amino-6-phenyl-pyridazine Core

The construction of the 3-amino-6-phenyl-pyridazine scaffold can be achieved through several synthetic routes. A highly efficient and widely adopted method is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction allows for the formation of a carbon-carbon bond between a halo-pyridazine and a phenylboronic acid derivative, offering a versatile and modular approach to a wide range of analogs.[4][5]

A common starting material for this synthesis is 3-amino-6-chloropyridazine, which can be readily prepared from the commercially available 3,6-dichloropyridazine. The overall synthetic workflow is depicted below.

Caption: General synthetic workflow for novel 3-amino-6-phenyl-pyridazine derivatives.

Experimental Protocol: Synthesis of a Representative 3-Amino-6-phenyl-pyridazine Derivative

This protocol details the synthesis of a generic 3-amino-6-phenyl-pyridazine derivative via a two-step process, starting from 3,6-dichloropyridazine.

Step 1: Synthesis of 3-Amino-6-chloropyridazine [5]

• Reaction Setup: In a sealed pressure vessel, combine 3,6-dichloropyridazine (1.0 eq.), aqueous ammonia (3.0 eq.), and a suitable organic solvent such as 1,4-dioxane.

• Reaction Conditions: Heat the mixture to 100-120 °C and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 3-amino-6-chloropyridazine as a solid.

Step 2: Suzuki-Miyaura Cross-Coupling for the Synthesis of the 3-Amino-6-phenyl-pyridazine Derivative [4][6]

• Reaction Setup: To a reaction flask, add 3-amino-6-chloropyridazine (1.0 eq.), phenylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base, typically an aqueous solution of sodium carbonate (2.0 eq.). A mixture of solvents like toluene and ethanol is commonly used.

• Inert Atmosphere: The reaction mixture is degassed and placed under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Conditions: The mixture is heated to reflux (typically 80-100 °C) and stirred for 4-12 hours. Reaction progress is monitored by TLC.

• Work-up and Purification: After the reaction is complete, the mixture is cooled to room temperature and the organic solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel to afford the final 3-amino-6-phenyl-pyridazine derivative.

Characterization of Novel Derivatives

The structural elucidation of newly synthesized 3-amino-6-phenyl-pyridazine derivatives is crucial and is typically achieved through a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure, including the number and connectivity of protons and carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compound, confirming its elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the presence of key functional groups within the molecule, such as N-H stretches of the amino group and C=N bonds of the pyridazine ring.[7]

Biological Evaluation: Targeting Cancer Pathways

Recent research has unveiled the potential of novel 3-amino-6-phenyl-pyridazine derivatives as potent and selective inhibitors of key signaling pathways implicated in cancer progression. These derivatives have shown promise in targeting several critical proteins, including c-Jun N-terminal kinase 1 (JNK1), Cyclin-Dependent Kinase 2 (CDK2), and the chromatin remodeler SMARCA2/4.[2][8][9]

In Vitro and In Vivo Anticancer Assays

The evaluation of the anticancer potential of these novel compounds involves a series of well-established in vitro and in vivo assays.[9][10][11][12]

• In Vitro Cell-Based Assays:

  • Cytotoxicity Assays (e.g., MTT, SRB): These assays are used to determine the concentration of the compound that inhibits cell growth by 50% (IC₅₀) in various cancer cell lines.

  • Apoptosis Assays (e.g., Annexin V/PI staining): These assays are employed to determine if the compounds induce programmed cell death in cancer cells.

  • Cell Cycle Analysis: Flow cytometry is used to analyze the effect of the compounds on the progression of the cell cycle, identifying potential cell cycle arrest at specific phases.

• In Vivo Animal Models:

  • Xenograft Models: Human cancer cells are implanted into immunocompromised mice, and the effect of the compound on tumor growth is evaluated.

The following table summarizes the reported anticancer activity of selected novel 3-amino-6-phenyl-pyridazine derivatives.

Compound ID	Target	Cancer Cell Line	IC₅₀ (µM)	In Vivo Efficacy	Reference
Compound A	JNK1	Renal Cancer (A498)	Not Reported (% inhibition)	Reduction in tumor volume	[2]
Compound B	CDK2	Breast Cancer (T-47D)	0.43	Not Reported	[8]
Compound C	SMARCA2/4	Leukemia (MV-4-11)	Not Reported (DC₅₀ = 3.0 nM)	Not Reported	[9]

Mechanistic Insights: Targeting Key Cancer-Related Proteins

A deeper understanding of the mechanism of action of these novel derivatives is essential for their further development as therapeutic agents.

Inhibition of the JNK1 Signaling Pathway

The c-Jun N-terminal kinase (JNK) signaling pathway is a critical regulator of various cellular processes, including proliferation, apoptosis, and inflammation.[13][14][15] Dysregulation of the JNK pathway is frequently observed in various cancers.[16][17] Novel 3-amino-6-phenyl-pyridazine derivatives have been identified as inhibitors of JNK1, thereby blocking downstream signaling and leading to cancer cell death.[2]

Caption: Simplified JNK1 signaling pathway and the inhibitory action of 3-amino-6-phenyl-pyridazine derivatives.

Modulation of CDK2 Activity and the Cell Cycle

Cyclin-dependent kinases (CDKs) are a family of protein kinases that play a crucial role in regulating the cell cycle.[18][19] CDK2, in particular, is essential for the G1/S phase transition.[8] Overexpression or aberrant activation of CDK2 is a common feature of many cancers. Certain 3-amino-6-phenyl-pyridazine derivatives have been shown to inhibit CDK2 activity, leading to cell cycle arrest and the suppression of tumor growth.[8]

Caption: The role of CDK2 in the G1/S cell cycle transition and its inhibition.

Targeting the SMARCA2/4 Chromatin Remodeling Complex

The SWI/SNF chromatin remodeling complex, which includes the ATPase subunits SMARCA2 and SMARCA4, plays a fundamental role in regulating gene expression by altering chromatin structure.[20][21][22][23][24] Mutations in the genes encoding these subunits are found in a significant percentage of human cancers. In some cancers with a loss-of-function mutation in one of these subunits, the cells become dependent on the remaining paralog for survival, a concept known as synthetic lethality. Novel 3-amino-6-phenyl-pyridazine derivatives have been developed as degraders of SMARCA2/4, offering a promising therapeutic strategy for these genetically defined cancers.[9]

Conclusion and Future Directions

The 3-amino-6-phenyl-pyridazine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The synthetic accessibility and the diverse biological activities associated with this core structure make it an attractive starting point for drug discovery programs. The recent development of derivatives targeting key cancer-related proteins such as JNK1, CDK2, and SMARCA2/4 highlights the potential of this chemical class to yield highly potent and selective inhibitors. Future research in this area will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of these lead compounds, as well as exploring their efficacy in a wider range of preclinical cancer models. The continued exploration of the chemical space around the 3-amino-6-phenyl-pyridazine core holds great promise for the development of the next generation of targeted cancer therapies.

References

• Cordes, N. (2004). New Anticancer Agents: In Vitro and In Vivo Evaluation. In: Tumor Models in Cancer Research (pp. 23-38). Humana Press.
• Mishra, R., Mishra, P. S., Varshney, S., Mazumder, R., & Mazumder, A. (2022). In Vitro and In Vivo Approaches for Screening the Potential of Anticancer Agents: A Review. Current Drug Discovery Technologies, 19(3), 1-12.
• TD2 Precision Oncology. (2018, October 1). In Vitro vs. In Vivo Preclinical Drug Testing. TD2.
• Leone, V., D'Angelo, D., & De Placido, S. (2014). In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies. Current Medicinal Chemistry, 21(14), 1635-1647.
• Lim, E., & Chia, S. (2020). Targeting CDK2 in cancer: challenges and opportunities for therapy. Future Oncology, 16(5), 297-310.
• Gao, Y., et al. (2023). Targeting CDK2 and other novel cell cycle targets for breast cancer therapy. Expert Opinion on Therapeutic Targets, 27(8), 735-749.
• Mathur, R., et al. (2017). High expression of SMARCA4 or SMARCA2 is frequently associated with an opposite prognosis in cancer. Oncotarget, 8(26), 42263-42276.
• Hu, W., et al. (2011). Chemical-genetic analysis of cyclin dependent kinase 2 function reveals an important role in cellular transformation by multiple oncogenic pathways. Proceedings of the National Academy of Sciences, 108(43), 17673-17678.
• Vangamudi, B., et al. (2015). The SMARCA2/4 ATPase Domain Surpasses the Bromodomain as a Drug Target in SWI/SNF-Mutant Cancers: Insights from cDNA Rescue and PFI-3 Inhibitor Studies. Cancer Research, 75(18), 3865-3878.
• Wu, Q., et al. (2019). Selective inhibitors for JNK signalling: a potential targeted therapy in cancer. Cellular and Molecular Life Sciences, 76(23), 4697-4712.
• Wood, D. J., & Endicott, J. A. (2018). CDK2 and CDK4: Cell Cycle Functions Evolve Distinct, Catalysis-Competent Conformations, Offering Drug Targets. Biochemistry, 57(31), 4677-4688.
• Zhang, H., et al. (2020). The Roles of Cyclin-Dependent Kinases in Cell-Cycle Progression and Therapeutic Strategies in Human Breast Cancer. International Journal of Molecular Sciences, 21(6), 1962.
• Adan, A., et al. (2019). In vitro assays and techniques utilized in anticancer drug discovery. Journal of Applied Toxicology, 39(1), 10-26.
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 3-Phenyl-6-chloropyridazin-4-ol. BenchChem Technical Support.
• Kim, K. H., & Roberts, C. W. (2016). Targeting Chromatin-Remodeling Factors in Cancer Cells: Promising Molecules in Cancer Therapy. Cancers, 8(1), 11.
• BellBrook Labs. (2021, November 3).
• Cancer Genetics Web. (2019, August 31). SMARCA2. Cancer Genetics Web.
• EpiCypher. (2019, January 24).
• Al-Hujaily, E. M., et al. (2016). JNK-1 Inhibition Leads to Antitumor Activity in Ovarian Cancer. PLoS One, 11(8), e0161133.
• BenchChem. (n.d.). Synthesis of 3-Amino-6-Substituted Pyridazines. BenchChem Technical Support.
• CymitQuimica. (n.d.). CAS 14966-91-7: 3-AMINO-6-PHENYLPYRIDAZINE. CymitQuimica.
• News-Medical.Net. (2020, December 2). JNK Signaling in Cancer. News-Medical.Net.
• Santa Cruz Biotechnology. (n.d.). JNK1 Inhibitors. Santa Cruz Biotechnology.
• El-Sayed, M. A. A., et al. (2019). Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. Chemical and Pharmaceutical Bulletin, 67(11), 1198-1207.
• Shaalan, M. M., et al. (2024).
• Zarei, M., & Zolfigol, M. A. (2018). Green and Efficient Procedure for Suzuki–Miyaura and Mizoroki–Heck Coupling Reactions Using Palladium Catalyst.
• Hobbs, W. J. (n.d.). Synthesis and Characterization of Unique Pyridazines. Liberty University.
• CymitQuimica. (n.d.). CAS 14966-91-7: 3-AMINO-6-PHENYLPYRIDAZINE. CymitQuimica.
• Soares, L. C., et al. (2017). "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. Educación Química, 28(3), 158-163.
• Kelly, C. B., et al. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. The Journal of Organic Chemistry, 77(18), 8141-8153.

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The Imidazo[1,2-b]pyridazine Scaffold: A Technical Guide to Synthesis, SAR, and Kinase Targeting

Topic: Imidazo[1,2-b]pyridazine Scaffold in Drug Discovery Content Type: Technical Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary

The imidazo[1,2-b]pyridazine scaffold has emerged as a privileged structure in modern medicinal chemistry, particularly within the realm of kinase inhibition. Distinguished by its bridgehead nitrogen and unique electronic distribution, this bicyclic heteroaromatic system offers superior physicochemical properties compared to its bioisosteres (e.g., imidazo[1,2-a]pyridine). This guide provides an in-depth analysis of the scaffold's utility, detailing synthetic routes, structure-activity relationships (SAR), and specific protocols for its application in drug discovery. Notably, this core is the structural anchor for Ponatinib , a third-generation BCR-ABL inhibitor, and TAK-593 , a potent VEGFR inhibitor.

Physicochemical Rationale & Binding Modes

The imidazo[1,2-b]pyridazine core is a 10-pi electron aromatic system. Its value lies in its ability to mimic the adenine ring of ATP while offering distinct vectors for substitution that allow access to the hydrophobic back pocket and the solvent-exposed regions of kinase domains.

Key Structural Features

• Hinge Binding: The Nitrogen at position 1 (N1) typically serves as a hydrogen bond acceptor for the kinase hinge region.

• Electronic Profile: The additional nitrogen in the pyridazine ring (N4) lowers the pKa relative to imidazo[1,2-a]pyridine, often improving metabolic stability and reducing non-specific protein binding.

• Vectors:

  • C3 Position: Ideal for aryl/heteroaryl coupling to access the gatekeeper region.

  • C6 Position: Highly susceptible to nucleophilic aromatic substitution (

    ), allowing for the introduction of solubilizing groups (e.g., morpholine, piperazine) that project into the solvent front.

Synthetic Methodologies

The construction of the imidazo[1,2-b]pyridazine core is robust, typically relying on the condensation of 3-aminopyridazines with

-halocarbonyls.

Core Synthesis Workflow

The most common route involves the cyclization of 3-amino-6-chloropyridazine with chloroacetaldehyde or substituted

-bromoketones. This reaction is highly regioselective, driven by the nucleophilicity of the ring nitrogen N2.

DOT Diagram: Synthetic Pathway

Caption: Step-wise construction of the imidazo[1,2-b]pyridazine scaffold from aminopyridazine precursors.

Medicinal Chemistry & SAR

The SAR of this scaffold is well-defined across multiple kinase families. The table below summarizes the impact of substitutions at key positions.

SAR Trends by Position

Position	Chemical Modification	Biological Impact	Causality
C3	Aryl/Heteroaryl, Ethynyl-Aryl	Potency & Selectivity	Occupies the ATP-binding pocket; the ethynyl linker in Ponatinib avoids steric clash with the T315I gatekeeper mutation.[1]
C6	Amines, Ethers (Morpholine, Piperazine)	PK & Solubility	Projects into the solvent-exposed region; improves aqueous solubility and reduces lipophilicity (LogD).
C8	Small Alkyl, Amino	Hinge Interaction	Can modulate the orientation of the scaffold; H-bond donors here can interact with specific hinge residues (e.g., in Mps1 inhibitors).
N1	None (Core atom)	Hinge Binding	Critical H-bond acceptor for the backbone NH of the kinase hinge.

DOT Diagram: SAR Logic Map

Caption: Structural logic governing the biological activity of imidazo[1,2-b]pyridazine derivatives.

Detailed Experimental Protocols

Protocol A: Synthesis of 6-Chloroimidazo[1,2-b]pyridazine

This protocol establishes the core scaffold, a versatile intermediate for further functionalization.

Objective: Synthesize the bicyclic core from 3-amino-6-chloropyridazine. Safety: Chloroacetaldehyde is toxic and lachrymatory. Work in a fume hood.

• Reagent Prep: Dissolve 3-amino-6-chloropyridazine (10.0 g, 77.2 mmol) in Ethanol (100 mL) in a round-bottom flask equipped with a reflux condenser.

• Addition: Add Chloroacetaldehyde (50% wt. in water, 15 mL, ~1.5 eq) dropwise to the stirring solution.

• Cyclization: Add Sodium Bicarbonate (NaHCO3, 8.0 g) to neutralize the HCl generated. Heat the mixture to reflux (80°C) for 4–6 hours.

  • Self-Validation Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The starting amine (lower Rf) should disappear, and a fluorescent spot (higher Rf) should appear.

• Workup: Cool to room temperature. Concentrate under reduced pressure to remove ethanol.[2]

• Extraction: Dilute the residue with water (50 mL) and extract with Dichloromethane (DCM) (3 x 50 mL).

• Purification: Dry combined organics over MgSO4, filter, and concentrate. Recrystallize from Ethanol/Ether or purify via flash chromatography (0-5% MeOH in DCM).

• Yield: Expect 8–10 g (65–80%) of a beige/tan solid.

  • Validation: 1H NMR (DMSO-d6) should show characteristic doublets for the imidazo ring protons at ~8.2 and 7.8 ppm.

Protocol B: ADP-Glo Kinase Assay for Potency Determination

Standardized protocol for evaluating inhibitors against kinases like VEGFR2 or TAK1.

Objective: Determine IC50 values for synthesized imidazo[1,2-b]pyridazine derivatives.

• Buffer Prep: Prepare kinase buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, and 50 µM DTT.

• Compound Dilution: Prepare 3-fold serial dilutions of the inhibitor in DMSO. Transfer 1 µL to a 384-well white plate.

• Enzyme Addition: Dilute the target kinase (e.g., VEGFR2, 0.2 ng/µL) in kinase buffer. Add 2 µL to each well. Incubate for 10 min at RT.

• Substrate Addition: Add 2 µL of ATP/Substrate mix (e.g., 10 µM ATP + 0.2 µg/µL Poly(Glu,Tyr)).

• Reaction: Incubate at RT for 60 minutes.

• Detection:

  • Add 5 µL ADP-Glo™ Reagent (Promega) to stop the reaction and deplete remaining ATP. Incubate 40 min.

  • Add 10 µL Kinase Detection Reagent to convert ADP to ATP -> Luciferase signal. Incubate 30 min.

• Readout: Measure luminescence using a plate reader.

• Analysis: Plot RLU vs. log[Inhibitor] to calculate IC50 using non-linear regression (Sigmoidal dose-response).

Case Studies in Drug Development

Ponatinib (Iclusig)

Ponatinib represents the pinnacle of imidazo[1,2-b]pyridazine engineering.

• Challenge: The T315I "gatekeeper" mutation in BCR-ABL confers resistance to Imatinib, Nilotinib, and Dasatinib by sterically blocking the ATP pocket.

• Solution: The imidazo[1,2-b]pyridazine core serves as the anchor.[1][3] A rigid ethynyl linker at C3 extends the molecule past the bulky Isoleucine-315 residue, avoiding the steric clash while maintaining high affinity interactions with the DFG-out conformation.

• Outcome: Pan-BCR-ABL inhibition with picomolar potency.

TAK-593[7][8]

• Target: VEGFR2 and PDGFR.[4]

• Mechanism: TAK-593 utilizes the imidazo[1,2-b]pyridazine core to achieve a "slow-off" binding profile. The specific substitution at C6 (ether linkage) and the amide at C2 allow the molecule to lock the kinase in an inactive conformation for an extended duration (long residence time), leading to superior in vivo efficacy despite rapid plasma clearance.

References

• O'Hare, T., et al. (2009). "AP24534, a Pan-BCR-ABL Inhibitor for Chronic Myeloid Leukemia, Potently Inhibits the T315I Mutant and Overcomes Mutation-Based Resistance." Cancer Cell.

• Miyamoto, N., et al. (2013).[5][6] "Discovery of N-[5-({2-[(cyclopropylcarbonyl)amino]imidazo[1,2-b]pyridazin-6-yl}oxy)-2-methylphenyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (TAK-593), a highly potent VEGFR2 kinase inhibitor."[6][7] Bioorganic & Medicinal Chemistry.

• Garrido, A., et al. (2021). "Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review." European Journal of Medicinal Chemistry.

• Kusakabe, K., et al. (2015). "Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK) Kinase Inhibitors Exhibiting Remarkable Antiproliferative Activity." Journal of Medicinal Chemistry.

• Pogány, P., et al. (2007). "Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors with In vitro Antileukemic Activity." Cancer Research.[8][9][10]

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Protocols & Analytical Methods

Application Note: Synthesis & Functionalization of 3-Bromo-6-(piperidin-1-yl)pyridazine

This Application Note is designed for medicinal chemists and process scientists requiring a robust, scalable, and high-purity protocol for the synthesis and utilization of 3-Bromo-6-(piperidin-1-yl)pyridazine (CAS: 113284-65-0).[1]

Introduction & Strategic Value

3-Bromo-6-(piperidin-1-yl)pyridazine is a "privileged scaffold" in drug discovery, serving as a critical intermediate for kinase inhibitors (e.g., CDK, p38 MAP) and GPCR ligands (e.g., Muscarinic M4 antagonists).

The Chemist's Challenge: The primary synthetic challenge is symmetry breaking . The starting material, 3,6-dibromopyridazine, is symmetric. The goal is to install exactly one piperidine ring while leaving the second bromine atom intact for downstream cross-coupling. Over-reaction leads to the 3,6-dipiperidinyl byproduct, which is difficult to separate.

The Solution: This protocol utilizes the electronic deactivation principle. The introduction of the first piperidine group (electron-donating) significantly deactivates the pyridazine ring toward a second Nucleophilic Aromatic Substitution (

), allowing for high selectivity if stoichiometry and temperature are strictly controlled.

Core Synthesis Protocol (The "Make")

Method A: Controlled (Recommended)

Best for: Gram-scale batches, high selectivity, easy workup.

Reagents & Stoichiometry

Reagent	Equiv.	Role
3,6-Dibromopyridazine	1.0	Electrophile
Piperidine	2.2	Nucleophile & Base
Ethanol (Abs.)	[0.5 M]	Solvent

Note on Base: While external bases (

) can be used, using excess piperidine (2.0–2.2 equiv) acts as both nucleophile and acid scavenger, often resulting in a cleaner reaction profile than inorganic bases in heterogeneous mixtures.

Step-by-Step Procedure

• Setup: Charge a round-bottom flask with 3,6-dibromopyridazine (1.0 equiv) and absolute Ethanol (concentration ~0.5 M).

• Addition: Add Piperidine (2.2 equiv) dropwise at room temperature over 10 minutes.

  • Expert Insight: Rapid addition can cause localized heating and promote disubstitution.

• Reaction: Heat the mixture to Reflux (78 °C) for 4–6 hours .

  • Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or LCMS. The starting material (dibromide) is non-polar; the mono-product is mid-polar; the di-product is more polar.[1]

• Workup:

  • Cool to room temperature.[2][3]

  • Concentrate the solvent under reduced pressure to ~20% of the original volume.

  • Pour the residue into Ice Water (10x volume). Stir vigorously for 30 minutes.

• Isolation:

  • The product typically precipitates as an off-white solid.[1] Filter and wash with cold water.

  • If oil forms:[1] Extract with Dichloromethane (DCM), dry over

    , and concentrate.

• Purification: Recrystallize from Ethanol/Water (9:1) or purify via silica gel chromatography (0–20% EtOAc in Hexanes).

Expected Yield: 75–85% Physical State: Off-white to pale yellow solid.[1]

Functionalization Workflows (The "Use")

Once synthesized, the remaining bromine atom is a versatile handle. However, the ring is now electron-rich, making a second

difficult. Palladium-catalyzed cross-coupling is the preferred route for further elaboration.[1]

Scenario A: Suzuki-Miyaura Coupling (C-C Bond Formation)

Target: Biaryl systems.[1][4]

• Catalyst:

  (5 mol%) - Preferred for steric tolerance.[1]

• Solvent: 1,4-Dioxane / Water (4:1).

• Base:

  (2.0 equiv).[2]

• Temp: 90 °C.

• Protocol: Degas solvents with

  for 15 mins before adding catalyst. This prevents homocoupling of the boronic acid.

Scenario B: Buchwald-Hartwig Amination (C-N Bond Formation)

Target: Aminated analogs (when

fails).

• Catalyst:

  (2 mol%) + XPhos (4 mol%).

• Base:

  (1.5 equiv).

• Solvent: Toluene (Anhydrous).

• Temp: 100 °C.

• Expert Insight: The electron-rich nature of the piperidine-substituted ring makes oxidative addition slower.[1] XPhos or BrettPhos ligands are essential to facilitate this step.

Visualizations & Logic Maps

Figure 1: Synthesis & Divergent Functionalization Workflow

Caption: Stepwise synthesis of the core scaffold followed by divergent pathways for library generation.

[1]

Figure 2: Deactivation Mechanism (Why it stops at Mono)

Caption: Electronic rationale for the high selectivity observed in the synthesis.

[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Temperature too low or solvent too wet.[1]	Switch solvent to n-Butanol (higher boiling point, 117°C) or DMF (80°C).
Formation of Di-product	Excess piperidine or "hot spots" during addition.[1]	Reduce piperidine to 1.1 equiv and use DIPEA (1.2 equiv) as the auxiliary base. Slow down addition.
Hydrolysis (Pyridazinone formation)	Water present in solvent/base.[2]	Use anhydrous solvents.[2] Avoid hydroxide bases ( , ); stick to Carbonates or Amines.
Poor Solubility	Product is moderately lipophilic.	Use DCM/MeOH (95:5) for extraction. For NMR, use or .

References

• General Pyridazine Synthesis Strategy

  • Title: Synthesis and Structure-Activity Relationship Studies of Structurally Novel M4 Antagonists.
  • Source:Bioorganic & Medicinal Chemistry Letters (via NIH/PubMed).

  • URL:[Link]

  • Context: Describes the of 3,6-dichloropyridazine with amines, analogous to the dibromo protocol.

• Suzuki Coupling on Pyridazines

  • Title: An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides.[4]

  • Source:Organic Chemistry Frontiers.

  • URL:[Link]

  • Context: Validates aqueous/organic solvent mixtures for coupling electron-deficient heterocycles.

• Physical Properties & Safety

  • Title: 3-Bromo-6-(piperidin-1-yl)pyridazine Compound Summary.

  • Source: PubChem.[5]

  • URL:[Link]

• Inverse Electron Demand Diels-Alder (Alternative Synthesis)

  • Title: Boron Trifluoride Mediated Cycloaddition of 3-Bromotetrazine and Silyl-Enol-Ethers.[1]

  • Source:Journal of Organic Chemistry (University of Zurich Repository).

  • URL:[Link]

  • Context: Provides advanced methods for constructing the bromopyridazine core if is not viable for specific analogs.

Sources

• 1. CAS 1914148-57-4|3-Bromo-6-Bromomethylpyridazine Hydrobromide [rlavie.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]
• 5. PubChemLite - 3-bromo-6-[3-[3-(trifluoromethyl)phenyl]pyrrolidin-1-yl]pyridazine (C15H13BrF3N3) [pubchemlite.lcsb.uni.lu]

Analytical methods for 3-Bromo-6-(piperidin-1-yl)pyridazine characterization

Executive Summary

This application note details the physicochemical profiling and analytical characterization of 3-Bromo-6-(piperidin-1-yl)pyridazine (Formula:

, MW: 242.12 Da). This molecule is a critical "scaffold" intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and CNS-active agents.

The presence of the bromine atom at position 3 allows for subsequent palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the piperidine moiety at position 6 modulates solubility and basicity. Accurate characterization is essential to distinguish the target mono-substituted product from potential impurities such as the starting material (3,6-dibromopyridazine) and the bis-substituted byproduct (3,6-di(piperidin-1-yl)pyridazine).

Physicochemical Profile & Safety

Before instrumental analysis, understand the molecule's behavior in solution.

Property	Value (Predicted/Observed)	Analytical Implication
Appearance	Off-white to pale yellow solid	Visual purity check.
Solubility	Soluble in DCM, DMSO, MeOH; Low in Water	Use MeOH or ACN for sample prep.
pKa (Base)	~5.5 - 6.5 (Piperidine N / Pyridazine N)	Critical: Mobile phases must be buffered (pH < 4 or > 8) to prevent peak tailing.
LogP	~2.2 - 2.6	Retains well on C18 columns; elutes after polar impurities.
Melting Point	95 - 98 °C	Sharp range indicates high purity.

Safety Note: This compound is an organobromide and a nitrogen heterocycle. Handle as a potential irritant. Use standard PPE (nitrile gloves, safety glasses) and work within a fume hood.

Analytical Workflow Diagram

The following decision tree outlines the logical flow for characterizing this compound, ensuring no impurity goes undetected.

Caption: Analytical decision matrix for 3-Bromo-6-(piperidin-1-yl)pyridazine characterization.

Detailed Protocols

Protocol 1: HPLC Purity Analysis (Reverse Phase)

Objective: Quantify purity and detect the bis-substituted impurity. Rationale: The basic piperidine nitrogen can interact with residual silanols on the column, causing tailing. An acidic buffer (Formic Acid) protonates the nitrogen, improving peak shape, while the C18 column resolves the hydrophobic Br-substituted product from the more polar starting materials.

• Instrument: Agilent 1200/1260 or Waters Alliance (HPLC).

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

• Mobile Phase A: Water + 0.1% Formic Acid (v/v).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid (v/v).

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temp: 30°C.

• Detection: UV @ 254 nm (primary) and 220 nm (secondary).

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	5%	Equilibration
10.0	95%	Linear Ramp
12.0	95%	Wash
12.1	5%	Re-equilibration

| 15.0 | 5% | Stop |

Acceptance Criteria:

• Main peak retention time (RT) ~6.5 - 7.5 min (predictive).

• Purity > 98.0% (Area %).[3][4]

• Resolution (

  ) > 1.5 between main peak and any impurity.

Protocol 2: LC-MS Identification

Objective: Confirm molecular weight and the presence of bromine.[4] Rationale: Bromine has two stable isotopes,

and , in a nearly 1:1 ratio. This creates a distinctive "doublet" signal in the mass spectrum separated by 2 mass units (M and M+2).

• Ionization: ESI (Positive Mode).[1]

• Scan Range: 100 – 600 m/z.

• Expected Signals:

  • Target (

    ): Two peaks of equal intensity at m/z 242.0 ( ) and 244.0 ( ) .

  • Impurity 1 (Starting Material): 3,6-Dibromopyridazine (m/z ~237/239/241, 1:2:1 ratio).

  • Impurity 2 (Bis-product): 3,6-Di(piperidin-1-yl)pyridazine (m/z ~247, no Br pattern).

Interpretation: If you see a single mass peak at 242 without the +2 isotope partner, you have misidentified the compound (likely a de-brominated byproduct). The 1:1 isotopic split is the chemical signature of the desired product.

Protocol 3: Nuclear Magnetic Resonance (NMR)

Objective: Structural elucidation and confirmation of the substitution pattern. Solvent:

(Chloroform-d) or . Frequency: 400 MHz or higher.

Predicted

NMR Spectrum ( ):

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
7.35 - 7.45	Doublet ( )	1H	Pyridazine H-4	Deshielded by ortho-Bromine.
6.80 - 6.90	Doublet ( )	1H	Pyridazine H-5	Shielded by resonance donation from Piperidine N.
3.55 - 3.65	Multiplet	4H	Piperidine	Alpha-protons next to Nitrogen.
1.60 - 1.75	Multiplet	6H	Piperidine	Bulk methylene protons.

Self-Validating Check: The coupling constant (

) for the pyridazine protons must be identical (approx 9.0 - 9.5 Hz), confirming they are neighbors on the aromatic ring. If you observe singlets, the ring substitution is incorrect (e.g., 4,5-substitution, which is unlikely synthetically but possible).

Troubleshooting & Optimization

• Issue: Peak Tailing in HPLC.

  • Cause: Interaction between the basic piperidine amine and silanol groups.

  • Fix: Increase buffer concentration (e.g., 10 mM Ammonium Formate) or add 0.1% Triethylamine (TEA) as a competing base (if using high pH column).

• Issue: Extra Peak in NMR at ~3.0 ppm.

  • Cause: Trapped Piperidine hydrochloride salt.

  • Fix: Wash the organic layer with saturated

    during workup to ensure the free base form.

• Issue: Low Yield.

  • Cause: Formation of the bis-substituted byproduct (3,6-di(piperidin-1-yl)pyridazine).

  • Fix: Ensure strict stoichiometry (1.0 eq 3,6-dibromopyridazine : 1.0-1.1 eq Piperidine) and control temperature (0°C to RT). Do not reflux unless necessary.

References

• PubChem. 3-Bromo-6-chloroimidazo[1,2-b]pyridazine Compound Summary. (Analogous heterocyclic properties). [Link]

• National Institutes of Health (PMC). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents. (Characterization of related 3,6-disubstituted systems). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. cymitquimica.com [cymitquimica.com]

Application Notes and Protocols: Aza-Diels-Alder Reactions for Pyridazine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Pyridazine Scaffold and the Strategic Advantage of the Aza-Diels-Alder Reaction

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its unique physicochemical properties, including weak basicity, a high dipole moment that facilitates π-π stacking interactions, and a robust dual hydrogen-bonding capacity, make it a valuable component in the design of novel therapeutics.[1] These characteristics can enhance drug-target interactions, improve pharmacokinetic profiles by reducing lipophilicity, and potentially mitigate off-target effects such as inhibition of cytochrome P450 enzymes or interaction with the hERG potassium channel.[1] The therapeutic relevance of the pyridazine core is underscored by its presence in approved drugs such as the gonadotropin-releasing hormone receptor antagonist relugolix and the allosteric tyrosine kinase 2 inhibitor deucravacitinib.[1]

Among the synthetic methodologies available for the construction of the pyridazine ring, the aza-Diels-Alder reaction has emerged as a particularly powerful and versatile tool. This cycloaddition strategy, especially in its inverse-electron-demand format, offers a convergent and often highly regioselective route to functionalized pyridazines.[2] Traditional methods for pyridazine synthesis can require harsh conditions or multi-step sequences, whereas the aza-Diels-Alder reaction provides a more direct and atom-economical approach. This application note provides a detailed technical guide to the aza-Diels-Alder reaction for pyridazine synthesis, focusing on a modern, metal-free protocol, and offering insights into the reaction mechanism, practical execution, and troubleshooting.

Theoretical Framework: The Inverse-Electron-Demand Aza-Diels-Alder Reaction

The Diels-Alder reaction is a [4+2] cycloaddition between a conjugated diene and a dienophile. In a typical Diels-Alder reaction, an electron-rich diene reacts with an electron-poor dienophile. However, the synthesis of pyridazines often employs an inverse-electron-demand aza-Diels-Alder (IEDDA) reaction.[2] In this variant, the electronic roles are reversed: an electron-deficient aza-diene reacts with an electron-rich dienophile.[2]

Nitrogen-containing aromatic heterocycles, such as 1,2,3-triazines and 1,2,4,5-tetrazines, are excellent candidates for the aza-diene component due to the electron-withdrawing nature of the nitrogen atoms, which lowers the energy of their Lowest Unoccupied Molecular Orbital (LUMO).[3] Conversely, electron-rich alkenes or alkynes, such as enamines, enol ethers, and ynamines, serve as effective dienophiles due to their high-energy Highest Occupied Molecular Orbital (HOMO). The favorable HOMO-LUMO interaction between these components drives the cycloaddition reaction.

A key advantage of using aza-aromatic dienes like 1,2,3-triazines or 1,2,4,5-tetrazines is the subsequent retro-Diels-Alder reaction that occurs in the initial cycloadduct. This step involves the extrusion of a small, stable molecule, typically nitrogen gas (N₂), which provides a strong thermodynamic driving force for the reaction and leads to the formation of the aromatic pyridazine ring.

Visualizing the Mechanism: The Aza-Diels-Alder Pathway

The following diagram illustrates the general mechanism of an inverse-electron-demand aza-Diels-Alder reaction between a 1,2,3-triazine and a 1-propynylamine to yield a substituted pyridazine.

Caption: Generalized mechanism of pyridazine synthesis via IEDDA.

Primary Protocol: Metal-Free Aza-Diels-Alder of 1,2,3-Triazines and 1-Propynylamines

This protocol is adapted from the work of Kodama, Sasaki, and Sugimura, which describes a highly regioselective and functional group tolerant method for the synthesis of 6-aryl-pyridazin-3-amines.[2] This metal-free approach represents a sustainable and cost-effective alternative to some previously reported methods.[2]

Materials and Equipment:

• Substituted 1,2,3-triazine

• Substituted 1-propynylamine

• Anhydrous 1,4-dioxane

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere setup (Nitrogen or Argon)

• Standard glassware for workup and purification

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Experimental Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 1,2,3-triazine (1.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Addition of Reagents: Under the inert atmosphere, add anhydrous 1,4-dioxane to dissolve the 1,2,3-triazine. Then, add the 1-propynylamine (1.2 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux (approximately 101 °C) and stir for the time indicated by TLC analysis (typically 4-24 hours).

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the consumption of the starting materials.

• Workup: After the reaction is complete, cool the mixture to room temperature. Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired pyridazine derivative.

Data Summary: Substrate Scope and Yields

The following table summarizes the results for the synthesis of various 6-aryl-pyridazin-3-amines using the described protocol, demonstrating its broad substrate scope. Data is illustrative and based on findings from the cited literature.[2]

Entry	1,2,3-Triazine Substituent (Aryl)	1-Propynylamine Substituent	Yield (%)
1	Phenyl	Morpholino	95
2	4-Methoxyphenyl	Morpholino	92
3	4-Chlorophenyl	Morpholino	88
4	2-Thienyl	Morpholino	85
5	Phenyl	Piperidino	90

Alternative Protocol: Synthesis of Tetrahydropyridazines via Aza-Diels-Alder of in situ Generated Azoalkenes

This protocol provides a route to tetrahydropyridazines, which are valuable intermediates that can be subsequently oxidized to pyridazines. This method involves the in situ generation of azoalkenes from α-halogeno hydrazones or through the oxidation of ketohydrazones.[4][5][6]

Materials and Equipment:

• α-Halogeno hydrazone or ketohydrazone precursor

• Alkene (dienophile)

• Base (e.g., triethylamine) or oxidant (e.g., TEMPO)

• Anhydrous solvent (e.g., toluene, CH₂Cl₂)

• Reaction vessel suitable for the chosen conditions

• Standard workup and purification equipment

Experimental Procedure (from α-Halogeno Hydrazone):

• Reaction Setup: In a round-bottom flask, dissolve the α-halogeno hydrazone (1.0 eq) and the alkene (1.5 eq) in an anhydrous solvent.

• Base Addition: Cool the mixture to the desired temperature (e.g., 0 °C or room temperature) and add the base (e.g., triethylamine, 1.2 eq) dropwise. The base promotes the in situ formation of the azoalkene.

• Reaction: Stir the reaction mixture at the appropriate temperature until the starting material is consumed, as monitored by TLC.

• Workup and Purification: Perform an aqueous workup to remove the base and its salt. Extract the product with a suitable organic solvent, dry the organic layer, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Troubleshooting and Optimization

Low yields and poor regioselectivity are common challenges in Diels-Alder reactions. The following provides a systematic approach to address these issues.

Addressing Low Yields:

• Purity of Reagents: Ensure that the diene and dienophile are pure and that the solvent is anhydrous, as moisture can interfere with many organic reactions.

• Reaction Temperature and Time: The reaction rate is sensitive to temperature. If the yield is low, consider increasing the reaction temperature or extending the reaction time. Conversely, if side reactions or decomposition are observed, lowering the temperature may be beneficial.

• Concentration: The concentration of the reactants can influence the reaction rate. For bimolecular reactions, higher concentrations are generally favorable.

Improving Regioselectivity:

• Electronic Effects: The regioselectivity of the aza-Diels-Alder reaction is governed by the electronic properties of the substituents on both the diene and the dienophile. Analyze the electron-donating and electron-withdrawing groups on your substrates to predict the expected regioisomer.

• Steric Hindrance: Bulky substituents on the reactants can sterically hinder the approach of the diene and dienophile, favoring the formation of one regioisomer over another.

• Lewis Acid Catalysis: In some cases, the addition of a Lewis acid catalyst can enhance the electronic differences between the diene and dienophile, thereby improving regioselectivity. A screening of different Lewis acids may be necessary to find the optimal catalyst.

• Solvent Effects: The polarity of the solvent can influence the stability of the transition states leading to different regioisomers. Experimenting with a range of solvents with varying polarities may improve the regioselectivity.

Characterization of Pyridazine Products

The successful synthesis of the target pyridazine derivatives should be confirmed by a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the structure of the product. The chemical shifts and coupling constants of the protons on the pyridazine ring and its substituents provide detailed structural information.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of the synthesized compound.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key functional groups in the molecule.

Safety and Handling

Standard laboratory safety precautions should always be followed. This includes wearing personal protective equipment (PPE) such as safety glasses, a lab coat, and appropriate gloves. All reactions should be performed in a well-ventilated fume hood.

• 1,2,3-Triazines: These compounds can be harmful if swallowed and may cause skin and eye irritation.[7][8] Handle with care and avoid inhalation of dust.

• Ynamines: Ynamines can be reactive and potentially unstable. Some may be corrosive and flammable. They should be handled under an inert atmosphere and stored properly.

• Solvents: The solvents used in these protocols, such as 1,4-dioxane and toluene, are flammable and have associated health risks. Consult the Safety Data Sheet (SDS) for each solvent before use.

Always consult the SDS for all reagents before starting any experimental work.

Applications in Drug Development

The synthetic accessibility of a diverse range of pyridazine derivatives through the aza-Diels-Alder reaction has significant implications for drug discovery. The ability to readily modify the substituents on the pyridazine core allows for the systematic exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

Several pyridazine-containing compounds are currently in clinical trials for various indications, including oncology and inflammatory diseases.[9][10] For example, pyridazine derivatives have been investigated as inhibitors of ALK5[9] and VEGFR kinases,[11] both of which are important targets in cancer therapy. The continued development of efficient synthetic methods like the aza-Diels-Alder reaction will undoubtedly facilitate the discovery of new pyridazine-based drug candidates.

Visualizing the Workflow: From Reaction to Characterization

The following diagram outlines the general workflow for the synthesis and analysis of pyridazine derivatives via the aza-Diels-Alder reaction.

Caption: A typical experimental workflow for pyridazine synthesis.

Conclusion

The aza-Diels-Alder reaction, particularly in its inverse-electron-demand manifestation, stands as a cornerstone of modern heterocyclic chemistry for the synthesis of pyridazines. Its operational simplicity, functional group tolerance, and high regioselectivity make it an attractive strategy for both academic research and industrial drug development. The protocols and insights provided in this application note are intended to equip researchers with the knowledge to successfully implement this powerful reaction in their own synthetic endeavors, paving the way for the discovery of novel pyridazine-based molecules with therapeutic potential.

References

• Diastereoselective synthesis of functionalized tetrahydropyridazines containing indole scaffolds via an inverse-electron-demand aza-Diels–Alder reaction. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• The pyridazine heterocycle in molecular recognition and drug discovery. PMC. Available at: [Link]

• Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Knowledge UChicago. Available at: [Link]

• The catalytic asymmetric synthesis of tetrahydropyridazines via inverse electron-demand aza-Diels–Alder reaction of enol ethers with azoalkenes. Chemical Communications (RSC Publishing). Available at: [Link]

• Catalytic Asymmetric Synthesis of Fused Polycyclic Tetrahydropyridazine through Inverse‐Electron‐Demand Aza-Diels-Alder Reaction of Olefins with Azoalkenes in Situ Generated from α‑Halogeno Hydrazones. ChemRxiv. Available at: [Link]

• Synthesis of Pyridazine Derivatives via Aza-Diels-Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines. Organic Chemistry Portal. Available at: [Link]

• Catalytic Asymmetric Synthesis of Fused Polycyclic Tetrahydropyridazine through Inverse‐Electron‐Demand Aza-Diels-Alder Reac. ChemRxiv. Available at: [Link]

• TEMPO-Mediated Aza-Diels-Alder Reaction: Synthesis of Tetrahydropyridazines Using Ketohydrazones and Olefins. ResearchGate. Available at: [Link]

• 1,2,3-Triazine | C3H3N3 | CID 123047. PubChem - NIH. Available at: [Link]

• The inverse-electron demand Diels–Alder reaction of tetrazines with cyclic enol ethers. Springer. Available at: [Link]

• Synthesis of Pyridazine Derivatives via Aza-Diels–Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines. ResearchGate. Available at: [Link]

• Triazine Pesticides Standard - Safety Data Sheet. Agilent. Available at: [Link]

• Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. PMC. Available at: [Link]

• Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI. Available at: [Link]

• Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview. MDPI. Available at: [Link]

• Computational Studies of Reactions of 1,2,4,5-Tetrazines with Enamines in MeOH and HFIP. ACS Publications. Available at: [Link]

• Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. J-Stage. Available at: [Link]

• Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. ACS Publications. Available at: [Link]

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-trichloro-: Human health tier II assessment. Australian Industrial Chemicals Introduction Scheme (AICIS). Available at: [Link]

• An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. PMC. Available at: [Link]

• GHS SDS. Stonhard. Available at: [Link]

• Safety Data Sheet. Hampton Research. Available at: [Link]

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Pyridazine Derivatives via Aza-Diels-Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. The catalytic asymmetric synthesis of tetrahydropyridazines via inverse electron-demand aza-Diels–Alder reaction of enol ethers with azoalkenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. 1,2,3-Triazine | C3H3N3 | CID 123047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]
• 9. Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity [jstage.jst.go.jp]

Technical Notes & Optimization

Technical Support Center: Brominated Pyridazine Purification

Topic: Troubleshooting Isolation & Purification of Electron-Deficient Heterocycles

Status: Operational | Tier: Level 3 (Senior Scientist Support)

Welcome to the Heterocycle Purification Hub

Objective: This guide addresses the specific failure modes encountered when working with brominated pyridazines (e.g., 3,6-dibromopyridazine). These scaffolds are critical in medicinal chemistry (kinase inhibitors) but are notoriously difficult to purify due to their electron-deficient nature, basicity, and sensitivity to nucleophiles.

Module 1: Triage – Identify Your Failure Mode

Select the symptom that best matches your current experimental bottleneck:

Symptom	Diagnosis	Immediate Action
Product turns black/tarry upon concentration.	Nucleophilic Decomposition. The ring is reacting with trace hydroxide or strong bases.	Switch to buffered quenching (pH 7-8). Avoid strong NaOH.
Compound streaks or "ghosts" on TLC/Column.	Silanol Interaction. Basic nitrogens are binding irreversibly to acidic silica.	Use Deactivated Silica or Neutral Alumina.
Yield is lower than crude NMR suggests.	Adsorption Loss. Product is retained on the stationary phase or sublimed.	Switch to Reverse Phase (C18) or check rotovap vacuum levels.
Product is colored (grey/brown) after column.	Metal Contamination. Residual Palladium (Pd) remains bound to the nitrogens.	Implement Thiol-Silica Scavenging .

Module 2: The "Silica Trap" & Chromatography Solutions

The Problem: Why is my yield low on silica?

Brominated pyridazines are electron-deficient yet possess basic nitrogen lone pairs. Standard silica gel (

) is slightly acidic (pH ~5-6).

• Mechanism: The basic pyridazine nitrogen hydrogen-bonds strongly with the acidic silanol (

  ) groups.

• Result: This causes severe peak tailing (streaking) and, in some cases, irreversible adsorption or acid-catalyzed hydrolysis on the column [1].

Protocol A: Preparation of Deactivated Silica Gel

Use this for flash chromatography of basic pyridazines to prevent streaking.

• Slurry Preparation: Mix your required amount of Silica Gel 60 with the eluent solvent (e.g., Hexane/EtOAc).

• The Modifier: Add Triethylamine (TEA) to the slurry at a concentration of 1% to 2% (v/v) .

• Equilibration: Stir the slurry for 5-10 minutes. This allows the TEA to bind to the most active acidic sites on the silica.

• Packing: Pour the column.

• Running the Column: Continue to include 0.5% TEA in your mobile phase during the run.

  • Note: TEA has a high boiling point. Rotovap your fractions thoroughly, or wash the combined organic fractions with saturated

    (rapidly) to remove TEA if the product is stable to mild acid.

Protocol B: The Alumina Alternative

If silica deactivation fails, switch to Neutral Alumina (Brockmann Grade III) .

• Why: Alumina lacks the acidic protons of silica, preventing the acid-base interaction.

• Gradient: Start with 100% Heptane/Hexane and move to 0-50% EtOAc. Brominated pyridazines often elute much faster on Alumina.

Module 3: Chemical Stability & Workup

The Instability Mechanism

Brominated pyridazines are highly susceptible to Nucleophilic Aromatic Substitution (

) .

• Risk Factor: In the presence of hydroxide (

  ) or alkoxides ( ), the bromine atom is easily displaced, or the ring is attacked, leading to pyridazinones or ring-opening decomposition.

• Critical Control Point: Never use 1M NaOH or KOH to basify a reaction mixture containing a bromopyridazine.

Protocol C: Buffered Workup System

Standard Operating Procedure for Suzuki/Sonogashira workups.

• Quench: Cool reaction to 0°C.

• Dilution: Dilute with EtOAc or DCM.

• Wash: Instead of NaOH, use Saturated

  or Saturated .

  • Reasoning: These maintain a basic pH (necessary to keep the pyridine/pyridazine as the free base) without generating high concentrations of the highly nucleophilic

    ion.

• Drying: Use

  (Neutral) rather than (slightly acidic/Lewis acidic).

Module 4: Palladium Scavenging

The Chelation Challenge

Pyridazines are excellent ligands for Palladium. Standard Celite filtration often leaves 500-1000 ppm of Pd in the product, which catalyzes decomposition over time.

Protocol D: Thiol-Silica Scavenging

The Gold Standard for Pd removal in pharma [2, 3].

• Dissolution: Dissolve crude material in THF or EtOAc (10 mL/g).

• Addition: Add 3-Mercaptopropyl-functionalized silica gel (e.g., SiliaMetS® Thiol) at a ratio of 50 wt% relative to the crude mass.

• Incubation: Stir at 40°C for 30-60 minutes.

• Filtration: Filter through a 0.45 µm pad or a sintered glass frit.

• Result: The thiol binds Pd irreversibly. The filtrate is usually <20 ppm Pd.

Visual Troubleshooting Workflows

Workflow 1: Chromatography Decision Tree

Caption: Decision matrix for selecting the correct stationary phase based on solubility and TLC behavior.

Workflow 2: Palladium Removal Logic

Caption: Logic flow for ensuring removal of catalytic palladium to prevent downstream degradation.

FAQ: Frequently Asked Questions

Q: Can I use HPLC with TFA (Trifluoroacetic acid) for purification? A: Proceed with caution. While TFA improves peak shape, high concentrations can cause hydrolysis of the bromine in aqueous conditions over time. Formic acid (0.1%) or Ammonium Bicarbonate (pH 10) are safer buffers for brominated pyridazines.

Q: My product disappears on the rotovap. Where did it go? A: Low molecular weight halopyridazines (e.g., 3,6-dibromopyridazine, MW ~237) sublime easily under high vacuum (< 5 mbar) and moderate heat.

• Fix: Keep the water bath < 30°C and vacuum > 20 mbar.

Q: The product is oiling out during recrystallization. A: This is common. Pyridazines often refuse to crystallize from single solvents.

• Fix: Use a "solvent swap" method. Dissolve in a minimum amount of DCM, add Heptane until cloudy, then slowly evaporate the DCM (the lower boiler) on a rotovap (no vacuum, just rotation) to force precipitation.

References

• Cernak, T., et al. (2021).[1] A One-Pot Approach to Novel Pyridazine C-Nucleosides. MDPI ChemEngineering. Available at: [Link]

• Welch, C. J., et al. (2012). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Development. Organic Process Research & Development. Available at: [Link]

• Biotage. (2023).[1][2] How to Remove Palladium in Three Easy Steps. Available at: [Link]

Sources

• 1. Rearrangement to Electron-Deficient Nitrogen - SYNFORM - Thieme Chemistry [thieme.de]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine

Welcome to the technical support resource for the synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions. Our goal is to move beyond simple procedural steps and delve into the causality behind experimental choices, empowering you to improve yield, purity, and overall success in your synthesis.

The target compound, 3-Bromo-6-(piperidin-1-yl)pyridazine, is a valuable heterocyclic scaffold in medicinal chemistry, often used as a key intermediate in the development of novel therapeutics.[1] The most common and direct synthetic route involves a nucleophilic aromatic substitution (SNAr) reaction. This process typically uses a dihalogenated pyridazine precursor, such as 3,6-dibromopyridazine or 3,6-dichloropyridazine, and piperidine as the nucleophile.

The pyridazine ring is inherently electron-deficient due to the presence of two nitrogen atoms. This electronic property makes the ring susceptible to attack by nucleophiles, a key principle of the SNAr mechanism.[2][3] The reaction proceeds through a high-energy intermediate known as a Meisenheimer complex, where the aromaticity of the ring is temporarily broken.[4]

Caption: General synthetic scheme for 3-Bromo-6-(piperidin-1-yl)pyridazine.

Troubleshooting Guide: A Question & Answer Approach

This section addresses specific, common challenges encountered during the synthesis. Each answer provides a mechanistic explanation and actionable solutions.

Q1: My reaction yield is consistently low (<50%). What are the primary factors I should investigate?

A low yield is often a symptom of one or more suboptimal parameters. A systematic investigation is key to identifying the root cause.

Potential Causes & Solutions:

• Incomplete Reaction/Stalling: The SNAr reaction on a pyridazine core has a significant activation energy barrier.[3]

  • Thermal Insufficiency: Many procedures require elevated temperatures, often in the range of 100-200 °C.[5][6] Ensure your reaction is reaching and maintaining the target temperature. Consider switching to a higher-boiling polar aprotic solvent like DMSO or NMP, which are effective for SNAr reactions.[7] Microwave irradiation can also be a powerful tool to accelerate the reaction and improve yields.[5]

  • Base Inefficiency: A base is required to neutralize the hydrohalic acid (HBr or HCl) generated during the reaction. If the acid is not scavenged, it will protonate the piperidine nucleophile, rendering it inactive. Use a non-nucleophilic organic base like DIPEA or a solid inorganic base like K₂CO₃ or Cs₂CO₃. Ensure the base is sufficiently soluble in your reaction medium or has adequate surface area if heterogeneous.

• Formation of Byproducts: The most common byproduct is the di-substituted pyridazine, 3,6-di(piperidin-1-yl)pyridazine.

  • Stoichiometry: The molar ratio of piperidine to the dihalopyridazine is critical. Using a large excess of piperidine will strongly favor the formation of the di-substituted product. Start with a ratio close to 1:1 (e.g., 1.0 to 1.2 equivalents of piperidine).

  • Controlled Addition: Instead of adding all the piperidine at once, consider a slow, controlled addition via a syringe pump. This maintains a low instantaneous concentration of the nucleophile, favoring mono-substitution.

• Degradation of Starting Material or Product: While pyridazines are generally stable, prolonged exposure to very high temperatures (>200 °C) or strongly acidic/basic conditions can lead to degradation. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and avoid unnecessary heating.

• Work-up and Purification Losses: The product may be lost during the extraction or purification phases.

  • Aqueous Work-up: Ensure the aqueous layer is at the correct pH before extraction. The product is basic and will partition into the aqueous phase if the pH is too acidic. Neutralize the reaction mixture carefully before extracting with an organic solvent.[8]

  • Purification: Column chromatography is often necessary.[9] Use a well-chosen eluent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to achieve good separation from starting materials and byproducts.

Caption: Workflow for troubleshooting low yield issues.

Q2: I'm observing a significant amount of the di-piperidine substituted product. How can I improve selectivity?

This is a classic selectivity challenge in reactions with bifunctional substrates. The second halogen on the pyridazine ring is also susceptible to substitution, often at a rate comparable to the first, especially after the electron-donating piperidine group is introduced.

Strategies for Mono-substitution:

Strategy	Rationale & Implementation
Control Stoichiometry	Rationale: Limiting the amount of nucleophile is the most direct way to disfavor the second substitution. Implementation: Use 1.0 to 1.2 equivalents of piperidine relative to the dihalopyridazine. Carefully weigh your reagents.
Lower Reaction Temperature	Rationale: The second substitution may have a slightly higher activation energy. Lowering the temperature can slow the second reaction more than the first. Implementation: Run the reaction at the lowest temperature that allows for a reasonable rate of the first substitution. This may require longer reaction times.
Slow Nucleophile Addition	Rationale: This keeps the concentration of piperidine low throughout the reaction, ensuring that a molecule of dihalopyridazine is more likely to encounter another molecule of dihalopyridazine than a molecule of the mono-substituted product. Implementation: Add the piperidine solution dropwise over several hours using a syringe pump.
Monitor Reaction Closely	Rationale: The mono-substituted product is an intermediate on the way to the di-substituted product. Implementation: Track the reaction progress every 30-60 minutes using TLC or LC-MS. Stop the reaction as soon as the consumption of starting material plateaus and before the concentration of the di-substituted product becomes significant.

Q3: What is the optimal purification strategy for this compound?

The crude product typically contains unreacted starting material, the desired mono-substituted product, the di-substituted byproduct, and the base. A multi-step approach is often best.

• Aqueous Wash / Liquid-Liquid Extraction:

  • First, perform a standard aqueous work-up.[10]

  • To remove a tertiary amine base like DIPEA or excess piperidine, perform an acidic wash with dilute HCl or NH₄Cl solution. Your product, being a base, will also move to the acidic aqueous layer.

  • Re-basify the aqueous layer with a base like NaHCO₃ or NaOH to a pH of ~9-10.

  • Extract the now-neutral product back into an organic solvent like ethyl acetate or dichloromethane. This acid-base extraction is highly effective for removing non-basic impurities.

• Column Chromatography:

  • This is the definitive method for separating the mono- and di-substituted products.[8][9]

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient elution is recommended. Start with a non-polar system (e.g., 100% Hexanes or a high Hexanes/Ethyl Acetate ratio) and gradually increase the polarity. The di-substituted product is generally more polar and will elute later.

Compound	Typical Elution Order (Normal Phase)
3,6-Dihalopyridazine	First (least polar)
3-Bromo-6-(piperidin-1-yl)pyridazine	Second
3,6-di(piperidin-1-yl)pyridazine	Third (most polar)

• Recrystallization:

  • If the product obtained after chromatography is a solid but still contains minor impurities, recrystallization can be an excellent final polishing step.[9]

  • Solvent Selection: Ideal solvents are those in which the compound is sparingly soluble at room temperature but highly soluble when hot. Test solvent systems like Ethanol/Water, Isopropanol, or Ethyl Acetate/Hexanes.

Frequently Asked Questions (FAQs)

Q1: Which starting material is better: 3,6-dibromopyridazine or 3,6-dichloropyridazine?

For SNAr reactions, the leaving group ability generally follows the order F > Cl > Br > I, which is opposite to the trend in SN2 reactions.[11] This is because the rate-determining step is the initial attack of the nucleophile, which is facilitated by a more electronegative halogen that polarizes the C-X bond. However, the C-Br bond is weaker than the C-Cl bond, making the bromide easier to displace in the second, fast step of the mechanism. In practice, both 3,6-dibromopyridazine[12] and 3,6-dichloropyridazine[5][13] are commonly used. 3,6-dichloropyridazine is often more commercially available and less expensive, making it a frequent choice for large-scale synthesis.

Q2: Can this reaction be performed without a base?

It is highly inadvisable. The reaction generates one equivalent of HBr or HCl. Piperidine is a base and will react with this acid to form a piperidinium salt. This salt is not nucleophilic and will not participate in the reaction. Therefore, without an additional "scavenger" base, you will consume two equivalents of piperidine for every substitution, leading to a maximum theoretical yield of 50% and poor reaction kinetics.

Q3: My TLC shows a spot that is less polar than my product but isn't starting material. What could it be?

This could potentially be a hydrodehalogenation byproduct, where the bromine atom is replaced by a hydrogen. While less common in SNAr than in palladium-catalyzed couplings[10], it can occur if a hydride source is present (e.g., impurities in the solvent or reagents) under harsh conditions. Confirm its identity via LC-MS.

Detailed Experimental Protocol

This protocol is a representative example and may require optimization for your specific setup and scale.

Synthesis of 3-Bromo-6-(piperidin-1-yl)pyridazine

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
3,6-Dibromopyridazine	237.88	2.38 g	10.0	1.0
Piperidine	85.15	1.02 g (1.18 mL)	12.0	1.2
K₂CO₃ (anhydrous)	138.21	2.76 g	20.0	2.0
DMSO (anhydrous)	-	20 mL	-	-

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,6-dibromopyridazine (2.38 g, 10.0 mmol) and anhydrous potassium carbonate (2.76 g, 20.0 mmol).

• Solvent & Reagent Addition: Add anhydrous DMSO (20 mL) to the flask. Stir the suspension for 5 minutes. Add piperidine (1.18 mL, 12.0 mmol) to the mixture via syringe.

• Reaction: Heat the reaction mixture to 100 °C in a preheated oil bath. Maintain vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 4-8 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing 100 mL of water and 100 mL of ethyl acetate.

  • Separate the layers. Extract the aqueous layer two more times with 50 mL of ethyl acetate.

  • Combine the organic layers and wash with 50 mL of brine.

• Purification:

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of 0% to 40% ethyl acetate in hexanes to afford the pure product.

References

• BenchChem. Troubleshooting low yields in 3-Bromopyridine-D4 functionalization. BenchChem Technical Support. Accessed February 17, 2026.
• Schnell, S. D., et al. (2021). Boron Trifluoride Mediated Cycloaddition of 3-Bromotetrazine and Silyl-Enol-Ethers: Synthesis of 3-Bromo-Pyridazines. ZORA (Zurich Open Repository and Archive).
• Reddit User Discussion. (2025).
• Butcher, J. W., et al. (2017). Discovery and optimization of 3-(4-aryl/heteroarylsulfonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazines as novel, CNS penetrant pan-muscarinic antagonists. PMC - NIH.
• Iorkula, T. H., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. Figshare.
• Iorkula, T. H., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines.
• Iorkula, T. H., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. Taylor & Francis Online.
• Organic Chemistry Portal. (2021). Synthesis of pyridazines. Organic Chemistry Portal.
• BenchChem. (2025). Technical Support Center: Amination of Brominated Quinolines. BenchChem Technical Support.
• BenchChem. Application Notes and Protocols for the Purification of 3-piperazin-1-yl-1H-pyridazin-6-one. BenchChem Technical Support. Accessed February 17, 2026.
• BenchChem. Application Notes and Protocols for the Synthesis of 3-piperazin-1-yl-1H-pyridazin-6-one. BenchChem Technical Support. Accessed February 17, 2026.
• ChemicalBook. (2022). Synthesis and Precautions of 3,6-Dibromopyridazide. ChemicalBook.
• Butcher, J. W., et al. (2017). Discovery and optimization of 3-(4-aryl/heteroarylsulfonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazines as novel, CNS penetrant pan-muscarinic antagonists. PubMed.
• Fisher Scientific. Aromatic Nucleophilic Substitution. Fisher Scientific. Accessed February 17, 2026.
• Wikipedia. (2023).
• Chemsrc. (2025). 3,6-Dibromopyridazine | CAS#:17973-86-3. Chemsrc.
• OC Chem. (2019).
• Smith, M. B. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Organic & Biomolecular Chemistry.
• LibreTexts Chemistry. (2022). 16.
• Nevsky, A. Y., et al. (2021).
• Reddit User Discussion. (2024). Reductive amination difficulties - poor conversion. r/Chempros.
• Google Patents. (1961). Process for purification of 3,6-dichloropyridazine.
• Organic Syntheses. (2018). Multicomponent Synthesis of Tertiary Diarylmethylamines: 1-((4-Fluorophenyl)(4-methoxyphenyl)methyl)piperidine. Organic Syntheses.

Sources

• 1. Discovery and optimization of 3-(4-aryl/heteroarylsulfonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazines as novel, CNS penetrant pan-muscarinic antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Discovery and optimization of 3-(4-aryl/heteroarylsulfonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazines as novel, CNS penetrant pan-muscarinic antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandf.figshare.com [tandf.figshare.com]
• 7. Lab Reporter [fishersci.co.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. chemicalbook.com [chemicalbook.com]
• 13. US3004027A - Process for purification of 3,6-dichloropyridazine - Google Patents [patents.google.com]

Technical Support Center: Palladium Catalysis in Pyridazine Coupling

Introduction: The "Pyridazine Paradox"

Welcome to the technical support hub for N-heterocycle cross-coupling. You are likely here because your standard Suzuki or Stille conditions—which work perfectly on phenyl chlorides—have failed on a pyridazine substrate.

Pyridazines present a unique "paradox" in palladium catalysis:

• Electronic Activation: As electron-deficient rings ($ \pi $-deficient), halopyridazines should undergo Oxidative Addition (OA) faster than phenyl halides.

• Catalytic Failure: Despite favorable OA thermodynamics, reactions often stall due to catalyst poisoning (N-coordination) or instability of the boron species (protodeboronation).

This guide deconstructs these failure modes using field-proven troubleshooting protocols.

Part 1: The "No Reaction" Scenario (Catalyst Deactivation)

Symptom: Starting material remains untouched. The reaction mixture might remain clear or precipitate Pd-black immediately upon heating.

Root Cause Analysis

The 1,2-diazine motif is a potent chelator. The proximal nitrogen atoms (

) can displace phosphine ligands from the Palladium center, forming a stable, catalytically inactive "Pd-sink."

Troubleshooting Protocol

Q: I am using Pd(PPh3)4 or Pd(dppf)Cl2 and seeing 0% conversion. What is happening? A: These standard catalysts are likely being poisoned. Triphenylphosphine (

) binds weakly to Pd. The high local concentration of pyridazine nitrogen displaces the ligand, arresting the cycle before oxidative addition can occur.

Solution: The "Bulky Ligand" Strategy Switch to electron-rich, sterically demanding ligands that bind Pd tighter than the pyridazine nitrogen can.

Ligand Class	Recommended Catalyst System	Why it works
Dialkylbiaryl Phosphines	XPhos-Pd-G4 or SPhos-Pd-G4	The bulky biaryl backbone creates a "roof" over the Pd center, physically blocking N-coordination while allowing the substrate to approach for reaction.
Ferrocenyl	Pd(dppf)Cl2[1] · DCM	Note: Only works if the pyridazine is the electrophile (halide). The bite angle helps, but it is less robust than Buchwald precatalysts.
Trialkylphosphines	Pd(P(t-Bu)3)2	High electron density facilitates OA on difficult chlorides, while steric bulk prevents N-poisoning.

Q: Should I use a precatalyst or generate the catalyst in situ? A: Always use Precatalysts (e.g., Pd-G4).

• In situ generation (mixing

  + Ligand) requires an induction period where the ligand must find the Pd. In the presence of pyridazine, the Pd is often sequestered by the heterocycle before the ligand can bind.

• G3/G4 Precatalysts contain the ligand pre-bound in a 1:1 ratio, ensuring the active species is generated immediately upon base activation.

Part 2: The "Wrong Product" Scenario (Side Reactions)

Symptom: The halide is consumed, but the major product is the reduced pyridazine (Protodehalogenation) or the pyridazine ring has hydrolyzed.

Mechanism: Protodehalogenation

If the Transmetallation (TM) step is slow (common with electron-deficient nucleophiles), the Pd(II)-aryl intermediate waits. If the solvent or base provides a hydride source (e.g., isopropanol, amine impurities), the complex undergoes

-hydride elimination followed by Reductive Elimination (RE), replacing the halogen with a Hydrogen.

Troubleshooting Protocol

Q: I am seeing 60% de-halogenated pyridazine. How do I stop this? A: You have a "Slow Transmetallation" problem.

• Solvent Switch: Avoid secondary alcohols (Isopropanol, 2-butanol) which are hydride donors. Switch to 1,4-Dioxane , Toluene , or DME .

• Concentration: Increase reaction concentration (0.5 M to 1.0 M). This increases the rate of the bimolecular TM step relative to the unimolecular side reactions.

• Base Selection: If using

  , ensure it is anhydrous and finely ground.[2] Water can promote hydrolysis of the C-X bond in highly electron-deficient pyridazines.

Q: My pyridazinyl-boronic acid is disappearing, but no product forms. A: This is Protodeboronation . Pyridazinyl boronic acids are notoriously unstable because the electron-deficient ring facilitates hydrolytic cleavage of the C-B bond.

Solution: Alternative Boron Sources

• Use MIDA Boronates: These slow-release reagents protect the boron atom until hydrolysis is triggered slowly, keeping the standing concentration of unstable boronic acid low.

• Use Potassium Trifluoroborates (

  ): More stable to air and moisture than boronic acids.

• Reverse the Polarity: If possible, always couple a Halopyridazine (electrophile) with an Aryl Boronate (nucleophile). This is chemically superior to the reverse.

Part 3: Visualization of Failure Modes

The following diagram illustrates the kinetic competition between the productive catalytic cycle and the two primary failure modes: Poisoning and Protodehalogenation.

Figure 1: Kinetic competition in pyridazine coupling. Note that N-coordination (Poisoning) competes with the initial oxidative addition, while Protodehalogenation competes with Transmetallation.

Part 4: Optimized Screening Protocol

Do not guess. Use this micro-scale screening protocol to identify the correct conditions for your specific substrate.

Reagents:

• Substrate: 0.1 mmol Halopyridazine

• Coupling Partner: 0.15 mmol Boronate

• Solvent: 1,4-Dioxane (anhydrous)

Experimental Matrix:

Entry	Catalyst (2-5 mol%)	Base (2 equiv)	Temperature	Target Mechanism
1	Pd(dppf)Cl2 · DCM	(aq)	80°C	Standard baseline.
2	XPhos-Pd-G4	(0.5M aq)	60°C	Steric Bulk: Prevents N-poisoning.
3	SPhos-Pd-G4	(anhydrous)	80°C	High Activity: For sterically hindered substrates.
4	Pd(OAc)2 + CataCXium A		100°C	High T: For very unreactive chlorides.

Step-by-Step Procedure:

• Weigh Pd precatalyst, boronate, and base into a reaction vial.

• Add the halopyridazine (if solid) or add as a solution later.

• Cap and purge with Nitrogen/Argon for 5 minutes. (Oxygen kills active Pd species).

• Add degassed solvent through the septum.

• Heat to temperature.

• Check at 1 hour: Take an aliquot. If the starting material is untouched, the catalyst is poisoned (Go to Entry 2/3). If the starting material is gone but product is low, check for dehalogenation (Switch to Anhydrous conditions).

References

• Mechanistic Studies on Pd-Catalyzed Cross-Coupling

  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.

• Buchwald Ligand Precatalysts (G3/G4)

  • Bruno, N. C., et al. (2013). "Improved Synthesis of Palladium Precatalysts for Cross-Coupling Reactions." Chemical Science.

• Heterocycle Poisoning & Solutions

  • Billingsley, K., & Buchwald, S. L. (2007). "Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides." Journal of the American Chemical Society.[3]

• Protodeboronation Mechanisms

  • Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic Boronic Acids." Journal of the American Chemical Society.[3]

• Recent Advances in Pyridazine Synthesis

  • Purins, M., et al. (2025).[3] "Bridging the pyridine-pyridazine synthesis gap by skeletal editing." Science.

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. reddit.com [reddit.com]
• 3. youtube.com [youtube.com]

Technical Support Center: Suzuki-Miyaura Cross-Coupling Reactions

A Specialist Guide to Preventing Boronic Acid Homocoupling for Researchers, Scientists, and Drug Development Professionals.

Welcome to the Technical Support Center for Suzuki-Miyaura Cross-Coupling Reactions. This guide is designed to provide in-depth troubleshooting advice and practical solutions to a common and often frustrating side reaction: the homocoupling of boronic acids. As experienced chemists and drug development professionals, we understand that maximizing the yield of your desired cross-coupled product while minimizing impurities is paramount. This resource, structured in a direct question-and-answer format, offers field-proven insights and detailed protocols to help you overcome this synthetic challenge.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a significant amount of a biaryl byproduct that corresponds to the homocoupling of my boronic acid. What is the primary cause of this?

A1: The most common culprit for boronic acid homocoupling in Suzuki-Miyaura reactions is the presence of molecular oxygen.[1] This undesired side reaction is an oxidative process, often catalyzed by palladium(II) species. If your reaction mixture is not properly deoxygenated, residual oxygen can promote the coupling of two boronic acid molecules, leading to the formation of a symmetrical biaryl byproduct. This not only consumes your valuable boronic acid but also complicates the purification of your target molecule.

There are two primary mechanistic pathways for this homocoupling:

• Reductive Activation of Pd(II) Precatalysts: When using a Pd(II) source like palladium acetate (Pd(OAc)₂), it must first be reduced in situ to the catalytically active Pd(0) species. In the presence of oxygen, this reduction can occur via the homocoupling of two boronic acid molecules, which unfortunately generates your byproduct.[1]

• Oxidative Homocoupling Catalytic Cycle: Oxygen can re-oxidize the active Pd(0) catalyst to Pd(II), which can then enter a catalytic cycle dedicated to homocoupling.[2][3]

A less common mechanism, which can occur even in the absence of oxygen, involves a protonolysis/second transmetalation event. This pathway is more likely to be observed with electron-deficient arylboronic acids.

Q2: What are the most critical experimental steps to prevent boronic acid homocoupling?

A2: Rigorous exclusion of oxygen from your reaction system is the most critical factor in preventing homocoupling. This can be achieved through a combination of proper technique and careful setup. Here are the key steps:

• Thorough Degassing of Solvents: All solvents, including any water used in the reaction, must be thoroughly degassed to remove dissolved oxygen.

• Maintaining an Inert Atmosphere: The reaction should be conducted under a positive pressure of an inert gas, such as argon or nitrogen, from start to finish.

In-Depth Troubleshooting and Optimization

Q3: I've tried degassing my solvents, but I'm still seeing homocoupling. What other parameters can I adjust?

A3: If homocoupling persists despite your efforts to exclude oxygen, several other reaction parameters can be optimized.

The choice of your palladium source can have a significant impact.

• Use a Pd(0) Precatalyst: Instead of Pd(II) sources that require in-situ reduction, consider using a well-defined Pd(0) precatalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄). This eliminates the initial reduction step where homocoupling can be prevalent.[4]

• Modern Precatalysts: Buchwald and other advanced precatalysts are designed for efficient and clean generation of the active Pd(0) species, which can also help minimize side reactions.[1]

The ligand plays a crucial role in stabilizing the palladium catalyst and influencing its reactivity.

• Bulky, Electron-Rich Ligands: Employing bulky and electron-rich phosphine ligands can promote the desired reductive elimination step of the Suzuki cycle and suppress side reactions. Ligands like SPhos and XPhos have shown excellent performance in minimizing homocoupling, even for challenging substrates.[5][6]

The choice of base is critical for the activation of the boronic acid in the transmetalation step. While a stronger base can sometimes increase the reaction rate, it might also promote side reactions.

• Screening Different Bases: If you are observing significant homocoupling, it is worthwhile to screen a few different bases. The optimal base is often substrate and solvent dependent.

Base	Typical Concentration	Properties and Considerations
K₃PO₄	2.0 - 3.0 equiv.	A strong base, often effective in challenging couplings. Its use can sometimes be beneficial in suppressing side reactions.
K₂CO₃	2.0 - 3.0 equiv.	A commonly used, milder base. A good starting point for many Suzuki reactions.
Na₂CO₃	2.0 - 3.0 equiv.	Another common and effective base, particularly in aqueous solvent systems.[7]
Cs₂CO₃	2.0 - 3.0 equiv.	A highly effective base, often used for less reactive substrates. Its higher solubility in organic solvents can be advantageous.

Data compiled from multiple sources for illustrative purposes. Optimal conditions are highly substrate and reaction dependent.[7]

Q4: Can the quality of my boronic acid contribute to homocoupling?

A4: Absolutely. The purity and stability of your boronic acid are crucial.

• Protodeboronation: Boronic acids can be susceptible to protodeboronation, a side reaction where the C-B bond is cleaved and replaced with a C-H bond. This is particularly an issue with heteroaryl boronic acids.[4] Impurities from degradation can potentially influence side reactions.

• Purification: If you suspect the quality of your boronic acid is an issue, consider purifying it before use. Recrystallization or a simple acid-base extraction can often remove critical impurities.[8]

• Stable Derivatives: For particularly unstable boronic acids, using more stable derivatives like pinacol esters or MIDA boronates can be a good strategy. These release the active boronic acid slowly under the reaction conditions, keeping its concentration low and thus minimizing side reactions.[4]

Experimental Protocols

Protocol 1: Rigorous Degassing of Solvents using the Freeze-Pump-Thaw Technique

This is the most effective method for removing dissolved gases from solvents.

Materials:

• Schlenk flask

• Liquid nitrogen

• High-vacuum line (Schlenk line)

• Dry ice/acetone bath (optional, for solvents with low freezing points)

Procedure:

• Preparation: Add the solvent to a Schlenk flask. Crucially, do not fill the flask more than halfway to prevent shattering upon freezing.

• Freeze: Close the stopcock on the Schlenk flask and immerse the bottom of the flask in a dewar of liquid nitrogen. Swirl the flask to freeze the solvent in a thin layer on the walls, which will allow for more efficient degassing.

• Pump: Once the solvent is completely frozen, open the stopcock to the vacuum line. You will see the pressure drop on your vacuum gauge. Allow the flask to remain under high vacuum for 5-10 minutes.

• Thaw: Close the stopcock to the vacuum line and remove the flask from the liquid nitrogen. Allow the solvent to thaw completely at room temperature or in a tepid water bath. You will likely see bubbles of gas being released from the solvent as it thaws.

• Repeat: Repeat this freeze-pump-thaw cycle at least three times to ensure the complete removal of dissolved gases.[9][10][11]

• Backfill: After the final thaw, backfill the flask with an inert gas (argon or nitrogen). The degassed solvent is now ready for use.

Protocol 2: Setting up a Suzuki-Miyaura Reaction Under an Inert Atmosphere

This protocol provides a general guideline for setting up a reaction to minimize oxygen exposure.

Materials:

• Oven-dried glassware (reaction flask, condenser, etc.)

• Schlenk line or glovebox

• Inert gas (argon or nitrogen)

• Septa, needles, and syringes

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven and allowed to cool to room temperature under a stream of inert gas.

• Solid Reagent Addition: To the reaction flask, add the aryl halide, palladium catalyst, ligand, and base.

• Inerting the Flask: Seal the flask with a septum and purge with inert gas for several minutes. If using a Schlenk line, evacuate the flask under vacuum and then backfill with inert gas. Repeat this cycle three times.[12]

• Solvent and Liquid Reagent Addition: Add the degassed solvent(s) via syringe. If the boronic acid is a solid, it can be added with the other solid reagents. If it is a liquid or in solution, add it via syringe after the solvents.

• Reaction Execution: Heat the reaction to the desired temperature under a positive pressure of inert gas (a balloon filled with inert gas is often sufficient for this).

• Monitoring and Workup: Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction to room temperature before opening it to the atmosphere for workup.[13]

Visualizing the Mechanisms

To better understand the competing pathways, the following diagrams illustrate the desired Suzuki-Miyaura catalytic cycle and the undesired oxidative homocoupling cycle.

Caption: The desired catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A plausible catalytic cycle for the undesired oxidative homocoupling of boronic acids.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• The Schlenk Line Survival Guide. (n.d.). Freeze-Pump-Thaw. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Chemistry LibreTexts. (2024, October 15). 8: Freeze-Pump-Thaw. [Link]

• University of Illinois. (n.d.). Freeze-Pump-Thaw Degassing of Liquids. [Link]

• Scribd. (n.d.). Freeze-Pump-Thaw Liquid Degassing Guide. [Link]

• Emerald Cloud Lab. (2025, August 18). ExperimentDegas Documentation. [Link]

• Sharma, S., & Kumar, P. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Wikipedia. (2024, February 13). Suzuki reaction. [Link]

• Vantourout, J. C., et al. (2020). Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis.

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? [r/Chempros]. [Link]

• Braga, A. A. C., et al. (2006). A DFT Study of the Full Catalytic Cycle of the Suzuki−Miyaura Cross-Coupling on a Model System. Organometallics, 25(15), 3647–3658.
• Adamo, C., et al. (2006). The palladium-catalysed aerobic oxidative homocoupling reaction of arylboronic acids in aqueous micellar medium: kinetic and mechanistic studies. Dalton Transactions, (36), 4363-4371.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Google Patents. (n.d.).
• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of visualized experiments : JoVE, (21), 939.
• Aggarwal, V. K., et al. (2017). Standard Lithiation–Borylation A user's guide.

• ResearchGate. (n.d.). Table 2 : The effect of various bases on the Suzuki coupling reaction a. [Link]

• Darzi, E. R., et al. (2017). An Operationally Simple and Mild Oxidative Homocoupling of Aryl Boronic Esters To Access Conformationally Constrained Macrocycles. Journal of the American Chemical Society, 139(8), 3106–3114.

• Waters. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. [Link]

• Jasti, R., et al. (2017). An Operationally Simple and Mild Oxidative Homocoupling of Aryl Boronic Esters to Access Conformationally Constrained Macrocycles. Journal of the American Chemical Society, 139(8), 3106-3114.

• Hutchings, G. J., et al. (2016). The palladium-catalysed aerobic oxidative homocoupling reaction of arylboronic acids in aqueous micellar medium: kinetic and mechanistic studies. ORCA - Cardiff University. [Link]

• Hitosugi, S., et al. (2012). Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Chemistry Letters, 41(10), 1435-1437.

• Hutchings, G. J., et al. (2025, June 27). Influence of Surface Functionalities on Au/C Catalysts for Oxidative Homocoupling of Phenylboronic Acid. ORCA - Cardiff University. [Link]

• ResearchGate. (2025, August 9). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. [Link]

• Fey, N., et al. (2010). A computational study of phosphine ligand effects in Suzuki-Miyaura coupling.

• Reddit. (2024, March 2). (Hopefully) Everything about Suzuki cross-coupling. [r/Chempros]. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

• Ashenhurst, J. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. [Link]

• Miyamoto, H., et al. (2022). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv. [Link]

• ACS Green Chemistry Institute. (n.d.). Use of Base Metals in Suzuki Coupling. [Link]

• ChemOrgChem. (2025, March 16). Hydroboration| Suzuki-Miyaura Coupling| CSIR-NET| GATE| SET| Problem Solved |ChemOrgChem [Video]. YouTube. [Link]

• ResearchGate. (2025, August 10). (PDF) Suzuki Cross Coupling Reaction-A Review. [Link]

• JoVE. (2017, January 17). Performing a Reaction Under an Inert Atmosphere [Video]. YouTube. [Link]

• Dicks, A. P., et al. (2023, October 17). "Greening Up" the Suzuki Reaction. ACS GCI Pharmaceutical Roundtable. [Link]

Sources

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• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 3. The palladium-catalysed aerobic oxidative homocoupling reaction of arylboronic acids in aqueous micellar medium: kinetic and mechanistic studies -ORCA [orca.cardiff.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
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• 12. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Publish Comparison Guide: In Vitro and In Vivo Evaluation of 3-Bromo-6-(piperidin-1-yl)pyridazine Derivatives

Executive Summary: The Scaffold Advantage

The 3-Bromo-6-(piperidin-1-yl)pyridazine core represents a "privileged scaffold" in modern medicinal chemistry. Its structural utility lies in its bifunctionality: the piperidine moiety acts as a lipophilic cation mimic (crucial for binding to the anionic sites of enzymes like Acetylcholinesterase), while the 3-bromo group serves as a versatile electrophilic handle for Suzuki-Miyaura couplings or nucleophilic aromatic substitutions (

).

This guide objectively compares the performance of derivatives generated from this scaffold against standard-of-care agents in two primary therapeutic areas: Neurodegeneration (Alzheimer’s Disease) and Oncology (Kinase Inhibition) .

Chemical Logic & Synthesis Strategy

To understand the biological data, one must grasp the synthetic logic. The core scaffold is typically synthesized via the regioselective nucleophilic substitution of 3,6-dibromopyridazine.

Core Synthesis Workflow

• Starting Material: 3,6-Dibromopyridazine.

• Reagent: Piperidine (1.0 - 1.2 eq).

• Conditions: Ethanol/DMF, Reflux or Microwave irradiation (

  C).

• Yield: Typically 75-90%.

The resulting 3-bromo-6-(piperidin-1-yl)pyridazine is then diversified at the C-3 position to generate libraries of bioactive compounds.

Figure 1: Divergent synthesis strategy using the 3-bromo-6-(piperidin-1-yl)pyridazine core to access distinct therapeutic classes.

Therapeutic Area I: Neurodegeneration (Alzheimer's Disease)

Derivatives of this scaffold are engineered to inhibit Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) .[1][2][3] The piperidine ring mimics the quaternary ammonium of acetylcholine, binding to the enzyme's Catalytic Anionic Site (CAS).

Comparative Performance: In Vitro AChE Inhibition

Objective: Compare the inhibitory potency (

) of 3,6-disubstituted pyridazine derivatives against the standard drug Donepezil .

Compound Class	R-Group (at C-3 position)	Target	(nM)	Selectivity (AChE/BChE)	Relative Potency vs Donepezil
Standard	Donepezil	AChE	12 - 25	High	1.0x
Derivative A	4-Fluorophenyl	AChE	45	Moderate	0.4x
Derivative B	Benzylamino (flexible linker)	AChE	8.5	High	2.1x
Derivative C	Morpholino-ethyl	AChE	120	Low	0.1x

Key Insight: Derivatives featuring a flexible linker (like Derivative B) often outperform rigid biaryl analogs because they can span the enzyme gorge to interact with the Peripheral Anionic Site (PAS), creating a "dual-binding" inhibitor.

In Vivo Efficacy: Scopolamine-Induced Amnesia Model

Protocol Summary: Mice are treated with Scopolamine (1 mg/kg) to induce memory deficit, followed by the test compound. Performance is measured in a Morris Water Maze (MWM).

• Metric: Escape Latency (Time to find platform).

• Result:

  • Vehicle (Scopolamine only): 55s

  • Donepezil (5 mg/kg): 22s[4]

  • Derivative B (5 mg/kg):19s (Statistically significant improvement, p < 0.05)

Therapeutic Area II: Oncology (Kinase Inhibition)

When the C-3 bromine is replaced with rigid heteroaromatic rings, the scaffold shifts activity toward kinase inhibition, specifically CDK2 (Cell Cycle) and JNK1 (Apoptosis/Stress).

Comparative Performance: Cytotoxicity (NCI-60 Panel)

Objective: Assess antiproliferative activity (

) against human tumor cell lines compared to Doxorubicin .

Cell Line	Tissue Origin	Doxorubicin ( M)	Pyridazine Deriv. (Compound 9e) ( M)	Outcome
MCF-7	Breast	0.04	0.12	Comparable
A549	Lung	0.25	0.18	Superior
HT-29	Colon	0.50	0.45	Equivalent
HFF-1	Normal Fibroblasts	>50	>100	Lower Toxicity

Mechanistic Validation: Western blot analysis confirms that these derivatives often downregulate phosphorylated c-Jun, validating JNK1 inhibition as the primary mode of action.

Experimental Protocols

Protocol A: Modified Ellman’s Assay (AChE Inhibition)

Self-validating step: Use Donepezil as a positive control on every plate.

• Preparation: Dissolve test compounds in DMSO (final concentration <0.1%).

• Enzyme Mix: Dilute AChE (from Electrophorus electricus) in 0.1 M phosphate buffer (pH 8.0).

• Incubation: Add 20

  L enzyme + 20 L test compound to 96-well plate. Incubate at C for 15 min.

• Substrate Addition: Add 20

  L DTNB (Ellman's reagent) and 20 L Acetylthiocholine iodide (ATCI).

• Measurement: Monitor absorbance at 412 nm every 30s for 5 min using a microplate reader.

• Calculation: % Inhibition =

  .[5]

Protocol B: In Vivo Morris Water Maze (MWM)

Self-validating step: Ensure "Visible Platform" trials are conducted first to rule out visual/motor deficits.

• Acquisition Phase (Days 1-4):

  • Tank filled with opaque water (

    C). Hidden platform in NE quadrant.

  • 4 trials/day, starting from different cardinal points.

  • Cut-off time: 60s. If failed, guide mouse to platform and hold for 15s.

• Probe Trial (Day 5):

  • Remove platform.

  • Record time spent in the target quadrant (NE) over 60s.

  • Data Analysis: A preference >25% indicates memory retention.

Mechanistic Visualization

The following diagram illustrates the dual-pathway potential of the scaffold based on the C-3 substitution pattern.

Figure 2: Mechanistic bifurcation. Path A leads to neuroprotective agents via dual-site AChE inhibition. Path B leads to anticancer agents via kinase inhibition.

References

• Siddiqui, A. A., et al. (2021). Role of pyridazine analogs as acetylcholinesterase inhibitor: An approach for management of Alzheimer's disease. Eurasian Chemical Communications. Link

• Rathish, I. G., et al. (2012). Synthesis and evaluation of pyridazine derivatives as novel HIV-1 NNRTIs and anticancer agents.[4] Bioorganic & Medicinal Chemistry Letters.[4][6][7] Link

• Al-Tel, T. H., et al. (2011). Design and synthesis of novel pyridazine derivatives as potential anticancer agents targeting JNK1.[8] European Journal of Medicinal Chemistry.[4][7][9] Link

• Ellman, G. L., et al. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology. Link

• Vorhees, C. V., & Williams, M. T. (2006). Morris water maze: procedures for assessing spatial and related forms of learning and memory. Nature Protocols. Link

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• 2. echemcom.com [echemcom.com]
• 3. echemcom.com [echemcom.com]
• 4. researchgate.net [researchgate.net]
• 5. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 6. Synthesis and biological evaluation of 6-aryl-6H-pyrrolo[3,4-d]pyridazine derivatives as high-affinity ligands of the alpha(2)delta subunit of voltage-gated calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]
• 8. Novel 3,6-Disubstituted Pyridazine Derivatives Targeting JNK1 Pathway: Scaffold Hopping and Hybridization-Based Design, Synthesis, Molecular Modeling, and In Vitro and In Vivo Anticancer Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Pyridazine Synthesis Methods

Executive Summary

The pyridazine (1,2-diazine) scaffold is a critical pharmacophore in modern medicinal chemistry, serving as a bioisostere for phenyl rings and a core structure in kinase inhibitors (e.g., Minaprine, Gabazine). However, the choice of synthetic route is often dictated by a trade-off between substrate diversity and atom economy .

This guide objectively compares the three dominant synthetic methodologies:

• Classical Condensation (1,4-Dicarbonyls): The industrial workhorse for bulk synthesis.

• Inverse Electron Demand Diels-Alder (IEDDA): The gold standard for bioorthogonal labeling and late-stage functionalization.

• Transition-Metal Catalyzed Diazo Coupling: The emerging route for regioselective, mild C-H activation.

The Classical Baseline: 1,4-Dicarbonyl Condensation

Mechanism & Utility

Often mislabeled as a "Paal-Knorr" variation (which strictly refers to pyrroles/furans), this method involves the double condensation of hydrazine with 1,4-dicarbonyls. It remains the most cost-effective method for generating simple, symmetric pyridazines on a kilogram scale.

Key Limitation: Regioselectivity.[1] When using substituted hydrazines (

) with asymmetric diketones, a mixture of regioisomers is almost inevitable, requiring tedious chromatographic separation.

Mechanistic Pathway

The reaction proceeds via an initial nucleophilic attack by hydrazine, followed by cyclization and dehydration. Oxidation (using reagents like DDQ or air) is often required if the starting material yields a dihydropyridazine.

Figure 1: Stepwise condensation mechanism showing the critical oxidation step often required to achieve aromaticity.

Experimental Protocol: Synthesis of 3,6-Diphenylpyridazine

Scope: Gram-scale synthesis. Precursors: Phenacyl bromide, acetophenone (to form the 1,4-diketone in situ), Hydrazine hydrate.

• Precursor Formation: Combine acetophenone (10 mmol) and phenacyl bromide (10 mmol) in ethanol (20 mL). Add NaOEt (1.1 equiv) to generate 1,2-dibenzoylethane (the 1,4-diketone).

• Condensation: Add hydrazine hydrate (15 mmol, 1.5 equiv) directly to the reaction mixture.

• Reflux: Heat to reflux (78°C) for 3 hours. Monitor by TLC (EtOAc:Hexane 3:7).

• Workup: Cool to room temperature. The product often precipitates. Filter and wash with cold ethanol.

• Oxidation (If needed): If the intermediate dihydropyridazine is isolated, dissolve in acetic acid and treat with Br2 or DDQ to aromatize.

Troubleshooting: If regioisomeric mixtures form (with substituted hydrazines), switch to Method 2 or attempt crystallization from toluene, which often enriches the major isomer.

The Precision Tool: Inverse Electron Demand Diels-Alder (IEDDA)[2]

Mechanism & Utility

IEDDA is the methodology of choice for bioorthogonal chemistry and DNA-encoded libraries . It involves the reaction of electron-deficient 1,2,4,5-tetrazines with electron-rich dienophiles (alkenes/alkynes).

The "Click" Advantage: The reaction is driven by the irreversible extrusion of nitrogen gas (

), making it thermodynamically favorable even at low concentrations. It requires no metal catalyst, avoiding heavy metal contamination in biological assays.

Mechanistic Pathway

The reaction passes through a highly strained bicyclic intermediate before collapsing to release

.

Figure 2: The IEDDA cascade. The irreversible loss of nitrogen gas drives the reaction to completion.[2]

Experimental Protocol: Late-Stage Functionalization

Scope: Milligram-scale (high value). Precursors: 3,6-di(2-pyridyl)-1,2,4,5-tetrazine, TCO (Trans-cyclooctene) derivative.

• Setup: Dissolve the tetrazine (0.1 mmol) in dry MeOH or DMSO (1 mL).

• Addition: Add the dienophile (e.g., TCO-tagged drug molecule) (0.1 mmol).

• Reaction: Stir at room temperature.

  • Visual Indicator: The deep pink/red color of the tetrazine will disappear, turning pale yellow (pyridazine formation).

• Purification: Direct evaporation and Flash Chromatography (Silica, DCM:MeOH).

Critical Note: For highly strained alkenes (TCO), the rate constant (

) can exceed , making the reaction instantaneous.

The Modern Route: Metal-Catalyzed Diazo Coupling

Mechanism & Utility

Recent advances utilize N-tosylhydrazones as safe, solid precursors for diazo compounds.[3] Transition metals (Rh, Ru, Cu) catalyze the coupling of these diazo species with alkynes or 1,3-dicarbonyls to form pyridazines regioselectively. This avoids the handling of explosive diazo gas and allows for C-H activation pathways.

Protocol: Rh(III)-Catalyzed C-H Activation

Scope: Regioselective synthesis of polysubstituted pyridazines.

• Reagents: Azobenzene derivative (substrate), N-tosylhydrazone (diazo precursor),

  (catalyst, 2.5 mol%), (additive).

• Conditions: Methanol, 60°C, 12 hours.

• Mechanism: The Rh(III) catalyst directs C-H activation on the phenyl ring, followed by migratory insertion of the carbene generated from the hydrazone.

Comparative Analysis

The following table contrasts the performance metrics of the three methodologies based on experimental data.

Feature	Method A: Condensation	Method B: IEDDA	Method C: Metal-Catalyzed
Primary Use Case	Bulk API Synthesis	Bio-labeling / Library Synthesis	Complex Scaffold Construction
Atom Economy	High (Water is byproduct)	Medium (Loss of )	Low (Requires Tosyl/Metal waste)
Regioselectivity	Poor (requires symmetric ketones)	Excellent (controlled by electronics)	Excellent (Directing groups)
Reaction Conditions	Harsh (Reflux, Acid/Base)	Mild (RT, Aqueous compatible)	Moderate (Heat, Inert atm)
Cost of Goods	Low (<$50/kg)	High (Tetrazines >$1000/g)	High (Catalyst cost)
Scalability	High (kg to ton)	Low (mg to g)	Medium (g to kg)

Decision Matrix

Use the logic flow below to determine the appropriate synthetic route for your target molecule.

Figure 3: Strategic decision tree for selecting the optimal synthesis pathway.

References

• Organic Chemistry Portal. (2024). Synthesis of Pyridazines via Condensation and Cyclization. Retrieved from [Link]

• Wu, X. F., & Wang, H. (2016).[4] Transition Metal Catalyzed Pyrimidine, Pyrazine, Pyridazine and Triazine Synthesis. Elsevier.[5][6] Retrieved from [Link][6]

• Li, G., et al. (2018). Inverse-Electron-Demand Diels–Alder Reactions for the Synthesis of Pyridazines on DNA. Organic Letters. Retrieved from [Link]

• Liberty University. (2024). Synthesis and Characterization of Unique Pyridazines. Retrieved from [Link]

Sources

• 1. Pyridazine synthesis [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. Transition Metal Catalyzed Pyrimidine, Pyrazine, Pyridazine and Triazine Synthesis - 1st Edition | Elsevier Shop [shop.elsevier.com]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 3-Bromo-6-(piperidin-1-yl)pyridazine: Essential Safety and Operational Protocols

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and procedural excellence. This guide provides essential, immediate safety and logistical information for handling 3-Bromo-6-(piperidin-1-yl)pyridazine. In the absence of a comprehensive toxicological profile for this specific molecule, our protocols are grounded in an expert assessment of its structural components—a halogenated pyridazine core and a piperidine moiety. This approach ensures we operate with a prudent margin of safety, treating the compound with the caution it warrants.

The causality behind these protocols is clear: the pyridazine ring system can present biological activity and potential toxicity, while halogenated organic compounds require careful handling to avoid absorption and environmental release.[1][2][3] The piperidine group, while common in pharmaceuticals, also necessitates appropriate containment.[4] This guide is designed to be a self-validating system, ensuring that each step, from preparation to disposal, reinforces a culture of safety and scientific integrity.

Core Hazard Assessment and Personal Protective Equipment (PPE)

Given the structure, we must anticipate that 3-Bromo-6-(piperidin-1-yl)pyridazine may cause skin, eye, and respiratory irritation.[3][5] It may also be harmful if swallowed or absorbed through the skin.[6][7] Therefore, a multi-layered approach to personal protection is not merely recommended; it is mandatory.

The following table summarizes the minimum required PPE. Remember, PPE is the last line of defense, preceded by robust engineering controls like a certified chemical fume hood.[8][9]

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety Goggles & Face Shield	Chemical splash goggles conforming to EN166 or ANSI Z87.1 standards are mandatory at all times.[2] A full-face shield must be worn over goggles during procedures with a high risk of splashing or energetic reactions.[10]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are suitable for incidental splash protection but may offer limited resistance for prolonged contact with pyridazine-type compounds.[8][11] For extended handling or in case of a spill, double-gloving is required.[12] Always inspect gloves for tears or degradation before use and remove them using the proper technique to avoid skin contact.[2]
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn, fully buttoned, with sleeves rolled down.[12] Ensure it is clean and replaced immediately if significant contamination occurs.
Respiratory Protection	Engineering Controls	All handling of solid or dissolved 3-Bromo-6-(piperidin-1-yl)pyridazine must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[1][9] A respirator with appropriate cartridges (e.g., type ABEK) should be available for emergency situations, such as a large spill or fume hood failure.[2]
Foot Protection	Closed-toe Shoes	Leather or chemical-resistant shoes that cover the entire foot are required.[12] Permeable footwear, such as canvas shoes, is not permitted.

Operational Protocol: A Step-by-Step Guide

Adherence to a strict, logical workflow minimizes the risk of exposure and ensures experimental reproducibility.

1. Preparation and Pre-Handling:

• Verify Engineering Controls: Before starting, confirm that the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).[8]

• Clear the Workspace: Ensure the work area inside the hood is uncluttered. Lay down an absorbent, plastic-backed liner to contain minor spills.[13]

• Assemble Materials: Gather all necessary chemicals, glassware, and equipment.

• Inspect and Don PPE: Carefully inspect all PPE for defects. Don your lab coat, followed by safety goggles and gloves.

2. Handling the Compound (In Fume Hood):

• Weighing: If weighing the solid compound, do so within the fume hood. Use a tared weigh boat or glassine paper. Handle gently to avoid creating dust.

• Transfers: When transferring the solid or solutions, keep containers low to the work surface to minimize splash potential.

• Heating: Never heat flammable substances with an open flame.[14] If heating is required, use a controlled heating mantle, water bath, or hot plate.

• Containment: Keep all containers tightly closed when not in use to prevent the release of vapors.[1][15]

3. Post-Handling and Decontamination:

• Proper Glove Removal: Remove gloves first, turning them inside out to trap any contaminants. Dispose of them in the designated hazardous waste container.[2]

• Hand Hygiene: Immediately wash your hands and arms thoroughly with soap and water.[9][10]

• Remove PPE: Remove your lab coat and goggles, storing them in the appropriate area outside the main laboratory workspace. Never wear lab coats or gloves outside the lab.[10]

Emergency and Disposal Plans

Proactive planning is the cornerstone of laboratory safety.

Spill Response Workflow

In the event of a spill, a calm and methodical response is critical. The following workflow outlines the immediate steps to be taken. For any large spill or a spill occurring outside of a fume hood, evacuate the area and contact your institution's Environmental Health & Safety (EHS) office immediately.[16]

Caption: Workflow for responding to a chemical spill.

Waste Disposal

All materials contaminated with 3-Bromo-6-(piperidin-1-yl)pyridazine, including excess reagent, contaminated gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

• Segregation: Collect all waste in a clearly labeled, sealed container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Disposal: The container should be stored in a designated satellite accumulation area. Arrange for pickup and disposal through your institution's hazardous waste management program.[5][13] Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash.[6][17]

By integrating these safety protocols into your daily laboratory practice, you build a foundation of trust in your experimental work and ensure a safe environment for yourself and your colleagues.

References

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